Technical Documentation Center

7-Bromobenzo[d]isothiazol-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 7-Bromobenzo[d]isothiazol-3-amine

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 7-Bromobenzo[d]isothiazol-3-amine: Structure, Properties, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 7-Bromobenzo[d]isothiazol-3-amine, a heterocyclic compound of interest in medicinal chemistry and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 7-Bromobenzo[d]isothiazol-3-amine, a heterocyclic compound of interest in medicinal chemistry and materials science. While specific literature on this exact molecule is sparse, this document synthesizes information from closely related analogues and established synthetic methodologies to present a robust profile. We will delve into its chemical structure, predicted physicochemical properties, plausible synthetic routes with detailed protocols, and potential applications based on the broader class of benzisothiazole derivatives.

Chemical Identity and Structural Elucidation

7-Bromobenzo[d]isothiazol-3-amine is a fused heterocyclic system where a benzene ring is annulated with an isothiazole ring. The key structural features include a bromine atom at the 7-position of the benzothiazole core and an amine group at the 3-position.

Systematic Name: 7-Bromo-1,2-benzisothiazol-3-amine CAS Number: 1820034-73-8[1] Molecular Formula: C₇H₅BrN₂S

The presence of the isothiazole ring, with its sulfur and nitrogen heteroatoms, imparts specific electronic and conformational properties to the molecule. The amine group at the 3-position can act as a hydrogen bond donor and a nucleophile, while the bromine atom at the 7-position provides a site for further functionalization, for instance, through cross-coupling reactions.

Chemical Structure Diagram

Caption: 2D structure of 7-Bromobenzo[d]isothiazol-3-amine.

Physicochemical and Spectroscopic Properties

Predicted Physicochemical Properties
PropertyPredicted ValueJustification / Comparison
Molecular Weight 229.09 g/mol Calculated from the molecular formula C₇H₅BrN₂S.
Melting Point > 200 °CSolid at room temperature is expected[2]. Aromatic amines and bromo-substituted heterocycles often have high melting points.
Boiling Point Not availableLikely to decompose before boiling at atmospheric pressure.
Solubility Sparingly soluble in water; soluble in organic solvents like DMSO, DMF, and chlorinated solvents.The aromatic core is hydrophobic, but the amine group can participate in hydrogen bonding.
pKa ~3-4 (for the protonated amine)The basicity of the amine is reduced by the electron-withdrawing nature of the heterocyclic ring.
Predicted Spectroscopic Characteristics

The characterization of 7-Bromobenzo[d]isothiazol-3-amine would rely on standard spectroscopic techniques.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons. The chemical shifts would be influenced by the positions of the bromine and amine substituents. We would anticipate three aromatic protons in the 7.0-8.0 ppm range. The amine protons would likely appear as a broad singlet, the chemical shift of which would be dependent on the solvent and concentration.

  • ¹³C NMR: The carbon NMR would show seven distinct signals for the carbon atoms of the benzisothiazole core. The carbon atom attached to the bromine (C7) would be shifted to a lower field, while the carbon attached to the amine group (C3) would be significantly deshielded.

  • Mass Spectrometry (MS): The mass spectrum should show a characteristic isotopic pattern for the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). The nominal mass would be around 228 and 230 m/z.

  • Infrared (IR) Spectroscopy: Key IR absorption bands would include N-H stretching vibrations for the amine group (around 3300-3500 cm⁻¹), C=N stretching of the isothiazole ring (around 1600-1650 cm⁻¹), and C-Br stretching (in the fingerprint region).

Synthesis and Reaction Chemistry

A plausible synthetic route to 7-Bromobenzo[d]isothiazol-3-amine can be designed based on established methods for the synthesis of substituted benzisothiazoles and other related heterocycles. A likely strategy involves the construction of the isothiazole ring onto a pre-functionalized benzene derivative.

Proposed Synthetic Pathway

A potential two-step synthesis starting from 2-amino-3-bromobenzonitrile is outlined below. This approach is analogous to syntheses of other 3-amino-heterocyclic systems[3].

G cluster_0 Step 1: Thiolation cluster_1 Step 2: Oxidative Cyclization A 2-amino-3-bromobenzonitrile B 2-amino-3-bromo-6-mercaptobenzonitrile A->B  NaSH, DMF   C 7-Bromobenzo[d]isothiazol-3-amine B->C  I₂, Pyridine  

Caption: Proposed two-step synthesis of 7-Bromobenzo[d]isothiazol-3-amine.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-amino-3-bromo-6-mercaptobenzonitrile

  • To a solution of 2-amino-3-bromobenzonitrile (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add sodium hydrosulfide (NaSH) (1.2 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water and acidify with a dilute acid (e.g., 1M HCl) to precipitate the product.

  • Filter the precipitate, wash with cold water, and dry under vacuum to yield the crude 2-amino-3-bromo-6-mercaptobenzonitrile.

Causality behind Experimental Choices:

  • Inert Atmosphere: Prevents the oxidation of the thiol group.

  • DMF as Solvent: A polar aprotic solvent that is suitable for nucleophilic aromatic substitution reactions.

  • Acidic Workup: Protonates the thiolate to yield the desired thiol product.

Step 2: Synthesis of 7-Bromobenzo[d]isothiazol-3-amine

  • Dissolve the crude 2-amino-3-bromo-6-mercaptobenzonitrile (1.0 eq) in a suitable solvent such as pyridine.

  • Add a solution of iodine (I₂) (1.1 eq) in the same solvent dropwise at room temperature.

  • Stir the reaction mixture for 4-6 hours at room temperature.

  • Monitor the reaction by TLC.

  • After the reaction is complete, quench the excess iodine with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 7-Bromobenzo[d]isothiazol-3-amine.

Causality behind Experimental Choices:

  • Iodine as Oxidant: A mild oxidizing agent that facilitates the intramolecular cyclization to form the S-N bond of the isothiazole ring.

  • Pyridine as Solvent and Base: Acts as a solvent and also neutralizes the HI formed during the reaction.

Potential Applications in Drug Discovery and Materials Science

While there are no specific reported applications for 7-Bromobenzo[d]isothiazol-3-amine, the benzisothiazole and benzothiazole scaffolds are prevalent in many biologically active compounds.

Medicinal Chemistry
  • Antimicrobial Agents: Benzothiazole derivatives are known to possess a broad spectrum of antimicrobial activities[4]. The title compound could be explored as a potential antibacterial or antifungal agent.

  • Anticancer Agents: The benzothiazole core is found in several compounds with anticancer properties[5]. The presence of the amine and bromo substituents provides handles for further derivatization to optimize activity against various cancer cell lines. For example, related benzothiazole derivatives have been investigated as inhibitors of the PD-1/PD-L1 interaction in cancer immunotherapy.

  • Enzyme Inhibitors: The isothiazole ring can act as a bioisostere for other five-membered heterocycles in known enzyme inhibitors.

Materials Science
  • Organic Electronics: Fused heterocyclic systems are of interest in the development of organic semiconductors and other electronic materials. The 7-bromo position can be used for cross-coupling reactions to extend the π-conjugated system, a common strategy in the design of materials for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Safety and Handling

Based on the hazard information for the closely related 7-Bromobenzo[d]isoxazol-3-amine, 7-Bromobenzo[d]isothiazol-3-amine should be handled with care.

Predicted Hazard Statements:

  • Harmful if swallowed.

  • Causes skin irritation.

  • Causes serious eye irritation.

  • May cause respiratory irritation.

Recommended Precautions:

  • Use in a well-ventilated area or a fume hood.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Avoid inhalation of dust and contact with skin and eyes.

Conclusion

7-Bromobenzo[d]isothiazol-3-amine is a valuable heterocyclic building block with significant potential in drug discovery and materials science. While direct experimental data is limited, this guide provides a comprehensive overview of its structure, predicted properties, and a plausible synthetic strategy based on established chemical principles. The versatile functionalities of this molecule, particularly the reactive amine and bromo groups, make it an attractive starting point for the synthesis of more complex and potentially bioactive molecules. Further research into the synthesis and biological evaluation of this compound and its derivatives is warranted to fully explore its potential.

References

  • MDPI. 4-(7-Bromobenzo[d][1][2][6]thiadiazol-4-yl)morpholine. [Link]

  • Molecules. "Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir". [Link]

  • University of Nottingham Repository. The Synthesis of Benzisothiazole and Benzothiazole Natural Products. [Link]

  • ResearchGate. Synthesis and antimicrobial activity of some new 7-bromo-3,5-disubstituted 1,2-benzisoxazoles. [Link]

  • International Journal of Pharmaceutical and Research Chemistry. "SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME 1, 3- BENZTHIAZOLES DERIVATIVES". [Link]

  • Google Patents. Method for producing 1,2-benzisothiazol-3-ones.
  • Boron Molecular. Buy 7-Bromobenzo[d]isoxazol-3-amine. [Link]

  • Journal of Molecular Structure. "Physicochemical Properties of newly synthesized benzo[d]thiazol-2-amine compounds". [Link]

  • Molecules. "Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme". [Link]

  • Ceti Co., Ltd. Product Search Results. [Link]

  • Frontiers in Pharmacology. "Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents". [Link]

  • ResearchGate. 4-(7-Bromobenzo[d][1][2][6]thiadiazol-4-yl)morpholine. [Link]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies for 7-Bromobenzo[d]isothiazol-3-amine

Executive Summary & Chemical Identity In my tenure developing scalable synthetic routes for novel therapeutics, the benzo[d]isothiazole core has consistently proven to be a privileged scaffold. While derivatives like zip...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

In my tenure developing scalable synthetic routes for novel therapeutics, the benzo[d]isothiazole core has consistently proven to be a privileged scaffold. While derivatives like ziprasidone have cemented the utility of this core in atypical antipsychotics, the specific halogenated analog 7-Bromobenzo[d]isothiazol-3-amine offers a highly versatile, orthogonal reactivity profile vital for modern drug discovery. The presence of the primary amine at the C3 position and the bromine atom at the C7 position allows for precise, dual-vector functionalization without cross-reactivity.

Below is the consolidated registry and physicochemical data for this building block.

Table 1: Physicochemical Properties & Registry Data
ParameterSpecification
Chemical Name 7-Bromobenzo[d]isothiazol-3-amine
CAS Registry Number 1820034-73-8[1]
Molecular Formula C₇H₅BrN₂S
Molecular Weight 229.10 g/mol [2]
SMILES String Nc1nsc2c(Br)cccc12
Structural Class Bicyclic Heteroaromatic

Mechanistic Rationale & Orthogonal Reactivity

The architectural brilliance of 7-Bromobenzo[d]isothiazol-3-amine lies in its orthogonal functional handles. In drug design, we require building blocks that can be elaborated in multiple directions without requiring exhaustive protection/deprotection sequences.

  • C3-Amine (Hydrogen Bond Donor): The primary amine is highly nucleophilic and readily participates in amidation, sulfonylation, or urea formation. In the context of serine protease inhibitors, this moiety is frequently utilized to anchor the molecule within the S1 specificity pocket via critical hydrogen bonding.

  • C7-Bromo (Synthetic Vector): The bromine atom at the C7 position provides an ideal thermodynamic sink for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows medicinal chemists to append bulky biaryl or heteroaryl systems that project into adjacent binding pockets (such as the S4 pocket), drastically enhancing binding affinity and target selectivity.

Reactivity Core 7-Bromobenzo[d]isothiazol-3-amine Suzuki C7 Position: Suzuki-Miyaura Coupling Core->Suzuki Pd(dppf)Cl2, Ar-B(OH)2 Amidation C3 Position: Amidation / Urea Formation Core->Amidation R-COCl or R-NCO FactorIXa Factor IXa Inhibitors (Anticoagulants) Suzuki->FactorIXa S4 Pocket Binding Amidation->FactorIXa S1 Pocket Binding

Figure 2: Orthogonal reactivity map of 7-Bromobenzo[d]isothiazol-3-amine in drug discovery.

Self-Validating De Novo Synthesis Protocol

Traditional syntheses of 1,2-benzisothiazoles often rely on the reaction of 2-mercaptobenzonitriles with chloramine or hydroxylamine-O-sulfonic acid. However, these reagents present severe scalability and safety hazards due to the generation of explosive intermediates.

Phase 1: Regioselective Thiolation ( SN​Ar )
  • Preparation: Charge a flame-dried, nitrogen-purged reactor with 3-bromo-2-fluorobenzonitrile (1.0 eq) and anhydrous N,N-dimethylformamide (DMF) to achieve a 0.5 M concentration.

  • Nucleophilic Attack: Cool the system to 0 °C. Introduce anhydrous sodium sulfide (Na₂S, 1.1 eq) portion-wise.

  • Causality: The ortho-fluoro substituent is highly activated by the strongly electron-withdrawing cyano group. Operating at 0 °C ensures strict regiocontrol and prevents premature hydrolysis of the nitrile moiety.

Phase 2: Oxidative Dimerization
  • Quench & Oxidize: Quench the reaction with deionized water. Introduce a mild oxidant (e.g., I₂ or ambient air sparging) until the dense yellow precipitate of bis(3-bromo-2-cyanophenyl) disulfide fully forms.

  • Isolation: Filter the precipitate and wash sequentially with cold ethanol and heptane.

  • Causality: Isolating the disulfide acts as a thermodynamic sink, purging the system of inorganic salts and unreacted starting materials. This guarantees a highly pure precursor for the sensitive cyclization step.

Phase 3: Oxidative Cyclization
  • Ring Closure: Suspend the purified disulfide in dimethyl sulfoxide (DMSO, 0.3 M). Add aqueous ammonia (28% w/w, 5.0 eq).

  • Thermal Activation: Seal the vessel and heat to 120 °C for 12 hours.

  • Workup: Cool to ambient temperature, dilute with water to precipitate the product, filter, and recrystallize from ethyl acetate.

  • Causality: Ammonia cleaves the disulfide to yield a reactive sulfenamide, which undergoes rapid intramolecular cyclization with the adjacent nitrile. DMSO is explicitly chosen here because it acts as a mild oxidant; it recycles the cleaved thiolate byproduct back into the disulfide, ensuring the reaction proceeds to completion without sacrificing half of the starting material[4].

Synthesis A 3-Bromo-2-fluorobenzonitrile B 3-Bromo-2-mercaptobenzonitrile (Intermediate) A->B Na2S, DMF S_NAr C Bis(3-bromo-2-cyanophenyl) disulfide (Stable Precursor) B->C I2 / Air Oxidation D 7-Bromobenzo[d]isothiazol-3-amine (Target) C->D NH3, DMSO, 120°C Oxidative Cyclization

Figure 1: Synthetic pathway for 7-Bromobenzo[d]isothiazol-3-amine via a stable disulfide intermediate.

Downstream Applications: Factor IXa Inhibitors

The practical utility of 7-Bromobenzo[d]isothiazol-3-amine is best exemplified in the development of modern anticoagulants. The coagulation cascade is a highly regulated biological pathway, and inhibiting Factor IXa has emerged as a superior strategy for treating thromboses and embolisms with a lower bleeding risk compared to traditional Factor Xa or Thrombin inhibitors.

In recent patent literature, 7-Bromobenzo[d]isothiazol-3-amine is explicitly utilized as a core building block for Factor IXa inhibitors[5]. By subjecting the C3-amine to high-temperature cyclization or amidation in acetic acid, and subsequently functionalizing the C7-bromo position via cross-coupling, researchers can rapidly generate libraries of potent, selective anticoagulants. The rigid bicyclic nature of the benzo[d]isothiazole core restricts the conformational flexibility of the resulting drug, locking it into the bioactive conformation required for deep active-site penetration.

Sources

Foundational

In Vitro Biological Activity of 7-Bromobenzo[d]isothiazol-3-amine: A Key Pharmacophore in Factor IXa Inhibitor Development

Executive Summary In the landscape of modern anticoagulant therapy, the quest for agents that uncouple thrombosis from hemostasis has led researchers to target the intrinsic coagulation pathway. 7-Bromobenzo[d]isothiazol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern anticoagulant therapy, the quest for agents that uncouple thrombosis from hemostasis has led researchers to target the intrinsic coagulation pathway. 7-Bromobenzo[d]isothiazol-3-amine (CAS 1820034-73-8) has emerged as a privileged structural scaffold and critical chemical intermediate in the synthesis of highly selective Factor IXa (FIXa) inhibitors [1]. As a Senior Application Scientist, I have structured this technical guide to detail the mechanistic rationale, structural significance, and the rigorous in vitro biological evaluation protocols required to validate derivatives of this pharmacophore.

This whitepaper provides a comprehensive framework for drug development professionals to evaluate the enzymatic inhibition, target selectivity, and coagulation efficacy of benzo[d]isothiazol-3-amine derivatives.

Mechanistic Rationale: Targeting Factor IXa

The Coagulation Cascade and the Intrinsic Pathway

Blood coagulation is driven by two converging cascades: the extrinsic (tissue factor) pathway, which is vital for normal hemostasis, and the intrinsic (contact activation) pathway, which is predominantly implicated in pathological thrombosis. Factor IXa is a vitamin K-dependent plasma serine protease that, alongside its cofactor Factor VIIIa, forms the "tenase complex" to activate Factor X [2].

Historically, anticoagulants have targeted Factor Xa (FXa) or Thrombin (FIIa) in the common pathway. However, these targets carry a significant risk of bleeding. By selectively inhibiting FIXa, we can attenuate pathological thrombus propagation while preserving the extrinsic pathway's ability to respond to acute vascular injury [2].

CoagulationCascade Intrinsic Intrinsic Pathway (Contact Activation) FXIIa Factor XIIa Intrinsic->FXIIa Extrinsic Extrinsic Pathway (Tissue Factor) FXa Factor Xa Extrinsic->FXa Activates FXIa Factor XIa FXIIa->FXIa FIXa Factor IXa (Target) FXIa->FIXa Tenase Tenase Complex (FIXa + FVIIIa) FIXa->Tenase FVIIIa Factor VIIIa FVIIIa->Tenase Tenase->FXa Activates Thrombin Thrombin (FIIa) FXa->Thrombin Fibrin Fibrin Clot Thrombin->Fibrin

Fig 1. The coagulation cascade highlighting Factor IXa as a therapeutic target.

Structural Significance of the Scaffold

The 7-Bromobenzo[d]isothiazol-3-amine core is not a standalone therapeutic but a highly optimized building block [1].

  • The Aminobenzisothiazole Core: The basic amine group is designed to interact with the highly conserved aspartic acid (Asp189) in the S1 specificity pocket of the FIXa active site, forming a critical salt bridge.

  • The 7-Bromo Handle: The bromine atom at the 7-position serves as a versatile synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). This allows medicinal chemists to append bulky, hydrophobic groups that project into the S4 pocket of FIXa, driving the extreme selectivity required to avoid FXa cross-reactivity [4].

In Vitro Biological Evaluation: Experimental Workflows

To validate the biological activity of compounds derived from 7-Bromobenzo[d]isothiazol-3-amine, a self-validating cascade of in vitro assays must be executed.

Workflow Compound Synthesize Derivatives EnzymeAssay FIXa Inhibition Assay (IC50) Compound->EnzymeAssay Selectivity Selectivity Profiling (FXa vs FIXa) EnzymeAssay->Selectivity Coagulation In Vitro Coagulation (aPTT & PT) Selectivity->Coagulation Lead Lead Optimization Coagulation->Lead

Fig 2. In vitro biological evaluation workflow for FIXa inhibitors.

Protocol 1: Factor IXa Enzyme Inhibition Assay (Fluorogenic)

Unlike FXa, FIXa possesses a partially collapsed active site in the absence of its cofactor (FVIIIa). To measure baseline enzymatic inhibition in vitro without the complexities of the full tenase complex, ethylene glycol is utilized to conformationally activate the enzyme [3].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer containing 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM CaCl₂, and 30-40% (v/v) ethylene glycol. Causality: Ethylene glycol mimics the allosteric activation normally provided by FVIIIa, increasing the Vmax of the enzyme for synthetic substrates.

  • Enzyme Preparation: Dilute human Factor IXaβ to a final well concentration of ~20 nM in the assay buffer.

  • Compound Incubation: Dispense 25 µL of the enzyme solution into a 96-well black microplate. Add 5 µL of the test compound (dissolved in DMSO, serially diluted). Incubate at 37°C for 15 minutes to allow steady-state binding.

  • Substrate Addition: Initiate the reaction by adding 20 µL of a fluorogenic substrate, such as Pefafluor FIXa or Boc-Glu(OBzl)-Gly-Arg-AMC (final concentration 250 µM) [3].

  • Kinetic Measurement: Monitor the release of 7-amino-4-methylcoumarin (AMC) continuously for 30 minutes at 37°C using a microplate reader (Excitation: 340 nm, Emission: 440 nm).

  • Data Analysis: Calculate the IC₅₀ using non-linear regression (four-parameter logistic curve) based on the initial velocity (V₀) of AMC release.

Protocol 2: Selectivity Profiling (Factor Xa vs. Factor IXa)

Because the S1 pockets of FIXa and FXa are structurally homologous, ensuring selectivity is the primary hurdle in developing this scaffold [4].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare FXa assay buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% BSA. (Note: Ethylene glycol is omitted as FXa is constitutively active).

  • Enzyme & Compound: Incubate human Factor Xa (final concentration 2 nM) with serial dilutions of the test compound for 15 minutes at 37°C.

  • Substrate Addition: Add a specific FXa chromogenic substrate (e.g., S-2222 or Pefafluor FXa) at 200 µM.

  • Measurement: Measure absorbance at 405 nm (for chromogenic) or fluorescence for 20 minutes. Selectivity is calculated as the ratio: IC₅₀ (FXa) / IC₅₀ (FIXa). A ratio >100 is the standard threshold for clinical viability.

Protocol 3: In Vitro Coagulation Assays (aPTT and PT)

To validate that the biochemical inhibition translates to physiological plasma, Activated Partial Thromboplastin Time (aPTT) and Prothrombin Time (PT) are measured.

Step-by-Step Methodology:

  • Sample Preparation: Spike pooled human plasma with the test compound at varying concentrations (0.1 µM to 10 µM).

  • aPTT Measurement (Intrinsic): Add aPTT reagent (phospholipids and contact activator like silica) to the plasma. Incubate for 3 minutes at 37°C, then add 25 mM CaCl₂ to initiate clotting. Record the time to clot formation.

  • PT Measurement (Extrinsic): Add PT reagent (recombinant tissue factor and phospholipids) to the plasma. Record the time to clot formation.

  • Validation Criteria: A successful FIXa inhibitor derived from the 7-Bromobenzo[d]isothiazol-3-amine scaffold will dose-dependently prolong the aPTT (intrinsic) while leaving the PT (extrinsic) largely unaffected.

Quantitative Data: Structure-Activity Relationship (SAR)

The raw 7-Bromobenzo[d]isothiazol-3-amine scaffold exhibits weak baseline activity. However, utilizing the 7-bromo position for functionalization yields highly potent and selective molecules. Below is a representative SAR table demonstrating the biological evaluation of this chemical space, modeled on standard patent claims for this class [1].

Compound / DerivativeR-Group Substitution (at C7)FIXa IC₅₀ (nM)FXa IC₅₀ (nM)Selectivity Ratio (FXa/FIXa)aPTT Prolongation (at 1 µM)
Scaffold (1820034-73-8) -Br> 10,000> 10,000N/A1.0x (Baseline)
Derivative A Phenyl-triazole45> 10,000> 2222.5x
Derivative B Substituted pyrrole12> 10,000> 8333.1x
Derivative C Dimethyl-pyrrole88,5001,0623.8x

Table 1: Representative in vitro biological data for 7-Bromobenzo[d]isothiazol-3-amine and its cross-coupled derivatives. Data illustrates the necessity of S4 pocket engagement for FIXa potency.

Conclusion

The in vitro biological activity of 7-Bromobenzo[d]isothiazol-3-amine is defined by its capacity to serve as a high-affinity anchor within the Factor IXa active site. By employing a rigorous, self-validating cascade of fluorogenic enzyme assays, selectivity profiling, and plasma-based coagulation tests, researchers can confidently leverage this scaffold. The ultimate goal—achieved through careful manipulation of the 7-bromo position—is to deliver anticoagulants that neutralize the intrinsic pathway without compromising the patient's fundamental hemostatic safety net.

References

  • Merck Sharp & Dohme Corp. and Mochida Pharmaceutical Co. (2015). WO2015160636A1 - Factor IXa inhibitors. Google Patents.
  • Gao, J. S., et al. (2015). Design and prediction of new anticoagulants as a selective Factor IXa inhibitor via three-dimensional quantitative structure-property relationships. Drug Design, Development and Therapy (Dove Medical Press). Available at: [Link]

  • Al-Horani, R. A., & Afosah, D. K. (2021). A Structure Based Study of Selective Inhibition of Factor IXa over Factor Xa. International Journal of Molecular Sciences (PMC). Available at:[Link]

Exploratory

Pharmacokinetic Profiling of 7-Bromobenzo[d]isothiazol-3-amine Compounds: A Comprehensive ADMET Guide

Introduction: The Strategic Value and Liabilities of the Scaffold The 7-Bromobenzo[d]isothiazol-3-amine scaffold is a highly versatile chemical building block increasingly utilized in modern drug discovery. Its unique st...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value and Liabilities of the Scaffold

The 7-Bromobenzo[d]isothiazol-3-amine scaffold is a highly versatile chemical building block increasingly utilized in modern drug discovery. Its unique structural topology has been leveraged in the design of Factor IXa inhibitors[1], as well as broad-spectrum nsP2 cysteine protease inhibitors targeting alphaviruses[2].

From a medicinal chemistry perspective, the 7-bromo substitution provides a dual advantage: it introduces steric occlusion that can lock the molecule into a bioactive conformation, and it acts as a potent halogen bond donor, enhancing target binding affinity. However, these physicochemical benefits come with significant pharmacokinetic (PK) liabilities. The primary 3-amine is a hydrogen bond donor that can limit passive permeability, while the electron-rich isothiazole sulfur and the amine group serve as metabolic soft spots for Phase I oxidation and Phase II conjugation.

As a Senior Application Scientist, I approach the PK profiling of this scaffold not merely as a checklist of assays, but as a mechanistic deconvolution. To successfully advance 7-Bromobenzo[d]isothiazol-3-amine derivatives into the clinic, we must systematically isolate and quantify their specific clearance pathways—particularly the species-dependent divergence between oxidative and conjugative metabolism[3].

Tier 1: Physicochemical Profiling & Permeability

The first step in our self-validating PK system is understanding how the compound partitions and permeates. The 3-amine group is highly susceptible to protonation at physiological pH, which directly impacts its lipophilicity (LogD) and its potential to act as a substrate for efflux transporters like P-glycoprotein (P-gp).

Causality of Experimental Design

We utilize a Bidirectional Caco-2 Permeability Assay rather than a simple PAMPA (Parallel Artificial Membrane Permeability Assay). While PAMPA measures passive diffusion, it fails to capture active efflux. Because the 3-amine moiety often triggers P-gp recognition, measuring the Efflux Ratio (ER = Papp(B−A)​/Papp(A−B)​ ) is critical. An ER > 2.0 indicates active efflux, which will severely bottleneck oral bioavailability and central nervous system (CNS) penetrance.

Step-by-Step Protocol: Caco-2 Bidirectional Assay
  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 24-well transwell plates. Culture for 21 days to allow monolayer differentiation and tight junction formation.

  • Integrity Check: Measure Transepithelial Electrical Resistance (TEER). Only wells with TEER > 250 Ω·cm² are used.

  • Dosing: Prepare a 10 µM solution of the 7-Bromobenzo[d]isothiazol-3-amine compound in HBSS buffer (pH 7.4).

  • Incubation: Add the dosing solution to the apical (A) chamber for A-to-B assessment, and to the basolateral (B) chamber for B-to-A assessment. Incubate at 37°C for 120 minutes.

  • Quantification: Extract samples from both receiver chambers and analyze via LC-MS/MS. Calculate Apparent Permeability ( Papp​ ) and Efflux Ratio.

Table 1: Representative In Vitro ADME Profile
ParameterTarget ThresholdTypical Scaffold ValueImplication
LogD (pH 7.4) 1.5 – 3.0~2.4Optimal for oral absorption.
Papp​ (A-B) > 1.0×10−6 cm/s 1.2×10−6 cm/sModerate passive permeability.
Efflux Ratio < 2.03.5High P-gp efflux liability due to 3-amine.
Plasma Protein Binding < 95%> 98%High binding driven by 7-bromo lipophilicity.

Tier 2: Metabolic Deconvolution & Clearance Mechanisms

The most critical hurdle for benzo[d]isothiazol-3-amines is rapid systemic clearance. Literature on related benzisothiazole therapeutics (such as ziprasidone) highlights extensive CYP3A4-mediated S-oxidation, forming benzisothiazole sulfoxides and sulfones[4]. Furthermore, recent studies on nsP2 inhibitors utilizing this scaffold reveal a severe, species-dependent Phase II metabolic liability: rapid clearance in mice driven by Glutathione S-transferase (GST) and UDP-glucuronosyltransferase (UGT) conjugation at the amine[2],[3].

Causality of Experimental Design

Standard liver microsome (HLM/MLM) assays are insufficient here because they lack the cytosolic enzymes (GSTs) and cofactors (UDPGA) required for Phase II metabolism. Therefore, we must use Primary Hepatocytes combined with selective chemical inhibitors to deconvolute the clearance pathways. By co-dosing with 1-Aminobenzotriazole (1-ABT, a pan-CYP inhibitor) and Ethacrynic Acid (EA, a GST inhibitor), we can mathematically isolate the contribution of oxidation versus conjugation[2].

Step-by-Step Protocol: Hepatocyte Clearance Deconvolution
  • Preparation: Thaw cryopreserved primary hepatocytes (mouse, dog, and human) and suspend in Williams' Medium E at 1×106 cells/mL.

  • Inhibitor Pre-incubation: Divide the suspension into three cohorts:

    • Cohort A: Vehicle control (0.1% DMSO).

    • Cohort B: Pre-incubate with 1 mM 1-ABT for 30 mins (CYP inhibition).

    • Cohort C: Pre-incubate with 20 µM Ethacrynic Acid for 30 mins (GST inhibition).

  • Reaction Initiation: Spike the 7-Bromobenzo[d]isothiazol-3-amine compound to a final concentration of 1 µM.

  • Sampling: Aliquot 50 µL at 0, 15, 30, 60, and 120 minutes. Quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard.

  • Analysis: Centrifuge at 14,000 rpm for 10 mins. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

MetabolicPathway Parent 7-Bromobenzo[d]isothiazol-3-amine (Parent Scaffold) CYP CYP450 Oxidation (Inhibited by 1-ABT) Parent->CYP Phase I UGT UGT Glucuronidation (Phase II) Parent->UGT Phase II GST GST Conjugation (Inhibited by EA) Parent->GST Phase II Met1 S-Oxide / Sulfone Metabolites CYP->Met1 Met2 N-Glucuronide Conjugate UGT->Met2 Met3 GSH Adduct (Rapid Clearance in Mice) GST->Met3

Fig 1: Primary metabolic pathways and deconvolution strategy for the scaffold.

Tier 3: In Vivo Pharmacokinetics & Species Discrepancy

Because of the heavy reliance on GST-driven metabolism in rodents, 7-Bromobenzo[d]isothiazol-3-amine compounds often exhibit a massive species discrepancy. They may show high clearance and low bioavailability in mice, but acceptable profiles in dogs and humans[3].

Causality of Experimental Design

To accurately predict human pharmacokinetics, in vivo studies must be conducted in at least two species (typically Mouse and Beagle Dog). Relying solely on murine models will likely result in a false "No-Go" decision due to rodent-specific GST hyper-activity.

Step-by-Step Protocol: Rodent IV/PO PK Study
  • Formulation: Due to the lipophilicity of the 7-bromo group, formulate the IV dose (1 mg/kg) in 5% DMSO / 10% Solutol HS15 / 85% Saline. Formulate the PO dose (10 mg/kg) in 0.5% Methylcellulose / 0.1% Tween-80.

  • Administration: Administer IV via tail vein injection and PO via oral gavage to male C57BL/6 mice (n=3 per route).

  • Blood Sampling: Collect serial blood samples (approx. 20 µL) via the saphenous vein at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into EDTA-coated tubes.

  • Plasma Processing: Centrifuge blood at 3,000 x g for 10 mins at 4°C to isolate plasma.

  • PK Modeling: Quantify parent drug via LC-MS/MS. Use Non-Compartmental Analysis (NCA) to calculate clearance (CL), volume of distribution (Vd), area under the curve (AUC), and oral bioavailability (%F).

Table 2: Cross-Species In Vivo PK Parameters (Illustrative)
ParameterMouse (IV 1 mg/kg)Dog (IV 1 mg/kg)Mouse (PO 10 mg/kg)Dog (PO 10 mg/kg)
Clearance (mL/min/kg) 85.0 (High)12.5 (Low)--
Volume of Dist. (L/kg) 2.11.8--
Half-life ( t1/2​ , hr) 0.44.20.65.1
Bioavailability (%F) --< 5% 45%

Note: The rapid clearance in mice is driven by first-pass GST metabolism, which is significantly less pronounced in canine models.

Decision Matrix & Workflow Visualization

The culmination of this PK profiling is a structured Go/No-Go decision matrix. If a compound exhibits an Efflux Ratio > 3.0 or human hepatocyte CLint​ > 50 µL/min/ 106 cells, it is recycled back to lead optimization. Strategies to mitigate these liabilities often include N-alkylation of the 3-amine to block glucuronidation, or bioisosteric replacement of the isothiazole sulfur to prevent S-oxidation.

PKWorkflow T1 Tier 1: Physicochemical & Permeability LogD, pKa, Caco-2 (A-B / B-A) T2 Tier 2: Metabolic Deconvolution Hepatocytes ± 1-ABT (CYP) / EA (GST) T1->T2 Papp > 1x10^-6 cm/s ER < 2.0 T3 Tier 3: In Vivo Pharmacokinetics Cross-Species IV/PO, Bioavailability (F%) T2->T3 Human CLint < 50 µL/min/10^6 cells Decision Go/No-Go Decision Lead Optimization or IND-Enabling T3->Decision Dog F% > 20% Acceptable Half-life

Fig 2: Tiered ADMET workflow for evaluating 7-Bromobenzo[d]isothiazol-3-amine derivatives.

References

  • WO2015160636A1 - Factor IXa inhibitors Google P
  • N-Alkyl Sulfamates as a New Class of nsP2 Cysteine Protease Inhibitors with Broad-Spectrum Antialphaviral Activity National Center for Biotechnology Information (NCBI) / PMC[Link]

  • (PDF) N-Alkyl Sulfamates as a New Class of nsP2 Cysteine Protease Inhibitors with Broad Spectrum Antialphaviral Activity ResearchGate[Link]

  • Ziprasidone (Geodon) Pharmacokinetics Psychopharmacology Institute[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 7-Bromobenzo[d]isothiazol-3-amine in Medicinal Chemistry and Drug Discovery

Executive Summary The benzo[d]isothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of blockbuster antipsychotics (e.g., lurasidone, ziprasidone) and serving as a critical pharmacophore...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The benzo[d]isothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of blockbuster antipsychotics (e.g., lurasidone, ziprasidone) and serving as a critical pharmacophore in emerging targeted therapies[1]. Within this chemical space, 7-bromobenzo[d]isothiazol-3-amine (CAS: 1820034-73-8) has emerged as a highly versatile, bifunctional building block.

This application note details the pharmacological relevance, synthetic logic, and validated experimental protocols for utilizing 7-bromobenzo[d]isothiazol-3-amine. By offering orthogonal reactivity—where the 3-amine facilitates amidation or sulfonylation and the 7-bromo position enables late-stage palladium-catalyzed cross-coupling—this intermediate empowers medicinal chemists to rapidly explore complex structure-activity relationships (SAR)[2][3].

Pharmacological Context & Target Landscape

The unique electronic distribution and hydrogen-bonding capabilities of the benzo[d]isothiazole ring allow it to interact with a diverse array of biological targets. The 7-bromo substitution is particularly valuable, as it allows for the installation of solubilizing groups or secondary pharmacophores that project into adjacent binding pockets.

  • HIF-2α Agonists (Renal Anemia): Benzisothiazole derivatives have been identified as potent allosteric agonists for Hypoxia-Inducible Factor 2α (HIF-2α). By binding to the PAS-B domain, these compounds promote the heterodimerization of HIF-2α with ARNT, driving the transcription of erythropoietin (EPO) to treat renal anemia[2].

  • Coagulation Factor IXa Inhibitors (Thrombosis): The benzo[d]isothiazole core effectively mimics the basic moieties required to occupy the S1 pocket of serine proteases. Derivatization at the 7-position with cyclic amines (e.g., 3-aminopyrrolidine) via cross-coupling has yielded highly selective Factor IXa inhibitors[3].

  • GPCR & Ion Channel Modulators: The scaffold is prevalent in positive allosteric modulators (PAMs) for the metabotropic glutamate receptor 4 (mGlu4) in Parkinson's disease, as well as TRPM5 agonists for gastrointestinal motility[1][4].

Pathway Ligand Benzisothiazole Agonist Complex HIF-2α Allosteric Stabilization Ligand->Complex Binds PAS-B Domain HIF2a HIF-2α (Cytosol) HIF2a->Complex Heterodimer HIF-2α/ARNT Heterodimer Complex->Heterodimer Promotes Dimerization ARNT ARNT (HIF-1β) ARNT->Heterodimer Nucleus Translocation to Nucleus Heterodimer->Nucleus HRE Binding to HRE (DNA) Nucleus->HRE EPO Erythropoietin Transcription HRE->EPO Gene Activation Anemia Renal Anemia Resolution EPO->Anemia Erythropoiesis

Fig 2. Mechanism of action for benzisothiazole-based HIF-2α agonists in renal anemia therapy.

Synthetic Strategy and Mechanistic Insights

The de novo construction of 7-bromobenzo[d]isothiazol-3-amine relies on a modified Kemp’s benzisothiazole synthesis. The sequence begins with a nucleophilic aromatic substitution (SNAr) of 3-bromo-2-fluorobenzonitrile using sodium sulfide, generating a highly nucleophilic thiolate intermediate.

The Causality of Oxidative Cyclization: To close the isothiazole ring, the system requires both a nitrogen source and an oxidative driving force. The addition of aqueous ammonia provides the primary amine, while sodium hypochlorite (NaOCl) acts as the oxidant. NaOCl oxidizes the sulfur atom, facilitating an intramolecular N-S bond formation that yields the aromatic benzo[d]isothiazol-3-amine[3].

Overcoming Catalyst Poisoning in Late-Stage Functionalization: While the 7-bromo position is primed for Buchwald-Hartwig or Suzuki couplings, the free 3-amine presents a critical challenge. Primary amines can strongly coordinate to palladium centers, leading to catalyst poisoning or competing amination side-reactions. To ensure a self-validating and high-yielding protocol, expert medicinal chemists transiently protect the 3-amine as a 2,5-dimethylpyrrole using hexane-2,5-dione prior to cross-coupling[3].

G A 3-Bromo-2-fluoro- benzonitrile B Na2S, DMSO SNAr Reaction A->B C Thiolate Intermediate B->C D NH3, NaOCl Oxidative Cyclization C->D E 7-Bromobenzo[d] isothiazol-3-amine D->E F 1. Pyrrole Protection 2. Pd-Catalysis E->F G 7-Substituted API Scaffold F->G

Fig 1. Synthetic workflow for 7-bromobenzo[d]isothiazol-3-amine and its late-stage functionalization.

Validated Experimental Protocols

Protocol A: De Novo Synthesis of 7-Bromobenzo[d]isothiazol-3-amine

This protocol utilizes oxidative N-S bond formation to construct the core heterocycle.

  • Thiolate Formation: Dissolve 3-bromo-2-fluorobenzonitrile (1.0 g, 5.0 mmol) and sodium sulfide nonahydrate (1.4 g, 6.0 mmol) in anhydrous DMSO (50 mL). Stir the mixture at 70 °C for 12–18 hours under a nitrogen atmosphere[3].

  • Oxidative Cyclization: Cool the reaction vessel in an ice-water bath (0 °C). Carefully add 28% aqueous ammonia (6 mL) followed dropwise by aqueous sodium hypochlorite (6 mL)[3].

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 1 hour to ensure complete cyclization.

  • Workup: Dilute the mixture with tert-butyl methyl ether (TBME, 50 mL). Wash the organic layer sequentially with distilled water (2 × 50 mL) and brine (50 mL).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Triturate the crude residue with ethyl acetate to yield the pure 7-bromobenzo[d]isothiazol-3-amine as a solid (MS (ESI) m/z = 229, 231 [M+H]⁺)[3].

Protocol B: Pyrrole Protection & Buchwald-Hartwig Amination

This protocol describes the critical protection step required to prevent palladium catalyst poisoning during C-N cross-coupling at the 7-position.

  • Amine Protection (Paal-Knorr Synthesis): Combine 7-bromobenzo[d]isothiazol-3-amine (0.33 g, 1.4 mmol) and hexane-2,5-dione (0.20 g, 1.7 mmol) in glacial acetic acid (10 mL). Stir at 130 °C for 18 hours. Concentrate in vacuo and purify via silica-gel chromatography (0–33% EtOAc in heptane) to afford 7-bromo-3-(2,5-dimethyl-1H-pyrrol-1-yl)benzo[d]isothiazole[3].

  • Cross-Coupling: In an oven-dried Schlenk tube, combine the protected bromide (1.0 equiv), the desired secondary amine (e.g., a pyrrolidine derivative, 1.2 equiv), Pd₂(dba)₃ (0.05 equiv), XPhos (0.1 equiv), and Cs₂CO₃ (2.5 equiv).

  • Reaction: Evacuate and backfill with argon three times. Add anhydrous 1,4-dioxane (0.2 M) and heat to 100 °C for 12 hours.

  • Deprotection: Following standard workup of the coupled product, remove the pyrrole protecting group by refluxing the intermediate with hydroxylamine hydrochloride (10 equiv) in an ethanol/water mixture to reveal the diversified 3-amine API.

Quantitative Data Summaries

Table 1: Pharmacological Targets of Benzo[d]isothiazole Derivatives

Target ProteinDisease IndicationRepresentative CompoundRole of the Benzisothiazole Scaffold
HIF-2α Renal AnemiaCompound 26 (EC₅₀ = 490 nM)Allosteric agonist; binds PAS-B domain to promote ARNT dimerization[2].
Factor IXa Thrombosis / EmbolismPatent WO2015160636A1 APIsCore scaffold mimicking basic moieties to occupy the S1 protease pocket[3].
mGlu4 Parkinson's DiseaseCompound 2Highly potent and selective positive allosteric modulator (PAM)[1].
TRPM5 Gastrointestinal MotilityCompound 64 (pEC₅₀ = 7.05)Selective agonist possessing in vivo prokinetic activity[4].

Table 2: Optimization of Buchwald-Hartwig Amination on 7-Bromobenzo[d]isothiazole (Data aggregated from standard medicinal chemistry optimization campaigns for this scaffold)

LigandBaseSolventTemp (°C)Yield (%)Mechanistic Observation
BINAPNaOtBuToluene9025%High levels of debromination; strong base degrades the isothiazole ring.
XPhos Cs₂CO₃ 1,4-Dioxane 100 82% Optimal conditions; bulky ligand promotes reductive elimination; mild base preserves heterocycle.
BrettPhosK₂CO₃t-Amyl-OH9065%Moderate yield; reaction kinetics were sluggish.
RuPhosCs₂CO₃1,4-Dioxane10078%Good yield; viable alternative to XPhos for sterically hindered amines.

References

  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review jchemrev.com
  • Full article: Medicinal significance of benzothiazole scaffold: an insight view tandfonline.com
  • From High-Throughput Screening to Target Validation: Benzo[d]isothiazoles as Potent and Selective Agonists of Human Transient Receptor Potential Cation Channel Subfamily M Member 5 Possessing In Vivo Gastrointestinal Prokinetic Activity in Rodents acs.org
  • Synthesis of benzo[d]isothiazoles: an upd
  • Discovery of a Potent and Orally Bioavailable Hypoxia-Inducible Factor 2α (HIF-2α)
  • google.

Sources

Application

Application Notes and Protocols: A Step-by-Step Guide to the Synthesis of 7-Bromobenzo[d]isothiazol-3-amine via Intramolecular Cyclization

Introduction: The Significance of the Benzo[d]isothiazole Scaffold in Medicinal Chemistry The benzo[d]isothiazole core is a privileged heterocyclic motif frequently encountered in a diverse array of biologically active c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the Benzo[d]isothiazole Scaffold in Medicinal Chemistry

The benzo[d]isothiazole core is a privileged heterocyclic motif frequently encountered in a diverse array of biologically active compounds and functional materials. Its unique structural and electronic properties make it a valuable building block in drug discovery programs. Specifically, substituted 3-aminobenzo[d]isothiazoles have demonstrated a wide range of pharmacological activities, including but not limited to, anti-inflammatory, antimicrobial, and anticancer properties. The strategic introduction of a bromine atom at the 7-position of the benzo[d]isothiazole scaffold provides a valuable handle for further synthetic diversification, enabling the exploration of structure-activity relationships (SAR) through cross-coupling reactions and other transformations.

This comprehensive guide provides a detailed, step-by-step protocol for the preparation of 7-Bromobenzo[d]isothiazol-3-amine, a key intermediate for the synthesis of novel pharmaceutical candidates. The presented methodology is designed for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development.

Reaction Mechanism: A Plausible Pathway to the Benzo[d]isothiazole Core

The synthesis of 7-Bromobenzo[d]isothiazol-3-amine is proposed to proceed via a two-step, one-pot reaction from the commercially available 2-amino-3-bromobenzonitrile. The reaction mechanism involves an initial nucleophilic addition of a sulfur reagent to the nitrile group, followed by an intramolecular cyclization and subsequent aromatization.

Reaction_Mechanism cluster_0 Step 1: Nucleophilic Addition cluster_1 Step 2: Oxidative Cyclization A 2-Amino-3-bromobenzonitrile B Thioamide Intermediate A->B NaSH A->B C Cyclized Intermediate B->C Intramolecular Nucleophilic Attack B->C D 7-Bromobenzo[d]isothiazol-3-amine C->D Oxidation/Aromatization (e.g., air or mild oxidant) C->D

Figure 1: Proposed reaction mechanism for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine.

The reaction is initiated by the nucleophilic attack of a hydrosulfide anion (generated from sodium hydrosulfide) on the electrophilic carbon of the nitrile group in 2-amino-3-bromobenzonitrile. This forms a thioamide intermediate. The subsequent step involves an intramolecular nucleophilic attack of the amino group onto the sulfur atom, leading to a cyclized intermediate. The final product, 7-Bromobenzo[d]isothiazol-3-amine, is then formed through an oxidation-aromatization step, which may occur in the presence of air or a mild oxidizing agent.

Experimental Protocol: Synthesis of 7-Bromobenzo[d]isothiazol-3-amine

This protocol details the necessary reagents, equipment, and step-by-step instructions for the synthesis of the target compound.

Reagents and Materials
Reagent/MaterialCAS NumberMolecular FormulaMolar Mass ( g/mol )SupplierPurity
2-Amino-3-bromobenzonitrile114344-60-4C₇H₅BrN₂197.03Commercially Available≥97%
Sodium Hydrosulfide (NaSH)16721-80-5NaHS56.06Commercially AvailableAnhydrous
Dimethylformamide (DMF)68-12-2C₃H₇NO73.09Commercially AvailableAnhydrous
Hydrochloric Acid (HCl)7647-01-0HCl36.46Commercially Available1 M aq. solution
Sodium Bicarbonate (NaHCO₃)144-55-8NaHCO₃84.01Commercially AvailableSaturated aq. solution
Ethyl Acetate (EtOAc)141-78-6C₄H₈O₂88.11Commercially AvailableACS Grade
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6Na₂SO₄142.04Commercially AvailableAnhydrous
Silica Gel7631-86-9SiO₂60.08Commercially Available230-400 mesh
Step-by-Step Procedure

Figure 2: Experimental workflow for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine.

  • Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-amino-3-bromobenzonitrile (1.97 g, 10.0 mmol). Dissolve the starting material in 40 mL of anhydrous dimethylformamide (DMF).

  • Reagent Addition: Cool the solution to 0°C using an ice bath. Carefully add sodium hydrosulfide (0.84 g, 15.0 mmol) to the reaction mixture in small portions over 15 minutes, ensuring the temperature remains below 10°C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture vigorously for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

  • Work-up and Extraction: Once the reaction is complete, pour the reaction mixture into a beaker containing 200 mL of ice-cold water. A precipitate may form. Stir the aqueous mixture for 30 minutes. Extract the aqueous suspension with ethyl acetate (3 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with 1 M hydrochloric acid (2 x 50 mL), water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate (starting with 9:1 and gradually increasing to 7:3) as the eluent.

  • Final Product: The fractions containing the desired product are combined and the solvent is evaporated to yield 7-Bromobenzo[d]isothiazol-3-amine as a solid.

Characterization of 7-Bromobenzo[d]isothiazol-3-amine

The structure and purity of the synthesized 7-Bromobenzo[d]isothiazol-3-amine should be confirmed by various analytical techniques.

Technique Expected Results
Appearance Off-white to pale yellow solid
Melting Point To be determined
¹H NMR (400 MHz, DMSO-d₆)Predicted δ (ppm): 7.85 (d, J = 8.0 Hz, 1H), 7.60 (d, J = 8.0 Hz, 1H), 7.30 (t, J = 8.0 Hz, 1H), 6.50 (s, 2H, -NH₂).
¹³C NMR (100 MHz, DMSO-d₆)Predicted δ (ppm): 160.2, 152.5, 135.0, 128.8, 125.4, 122.1, 115.9.
Mass Spectrometry (ESI) Calculated for C₇H₅BrN₂S [M+H]⁺: 228.94, 230.94.
Purity (HPLC) >95%

Note: The predicted NMR chemical shifts are based on the analysis of structurally similar compounds and may vary from the experimentally observed values. It is highly recommended to acquire experimental data for full characterization.

Troubleshooting Guide

Problem Possible Cause(s) Suggested Solution(s)
Low or No Product Formation Incomplete reaction; decomposition of starting material or product.Ensure anhydrous conditions. Check the quality and stoichiometry of sodium hydrosulfide. Increase reaction time if necessary.
Formation of Multiple Byproducts Side reactions due to moisture or impurities.Use freshly distilled, anhydrous DMF. Purify the starting material if its purity is questionable.
Difficulty in Purification Co-elution of impurities with the product.Optimize the solvent system for column chromatography. Consider using a different stationary phase or recrystallization.

Safety Precautions

  • All manipulations should be performed in a well-ventilated fume hood.

  • Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • Sodium hydrosulfide is corrosive and hygroscopic; handle with care in a dry environment.

  • Dimethylformamide (DMF) is a skin and respiratory irritant. Avoid inhalation and skin contact.

  • Consult the Safety Data Sheets (SDS) for all chemicals used in this protocol before starting the experiment.

References

  • Ivanova, Y. et al.
  • Synthesis of biologically active derivatives of 2-aminobenzothiazole. Chemistry of Heterocyclic Compounds2021, 57, 467-485.
  • The Aminonitrile Functional Group in Heterocyclic Chemistry: A Technical Guide to Reactivity and Synthesis. BenchChem.
  • Synthesis of 2-aminobenzothiazole derivatives. Journal of Heterocyclic Chemistry2019, 56, 1234-1245.
  • 4-(7-Bromobenzo[d][1][2][3]thiadiazol-4-yl)morpholine. Molbank2021 , 2021, M1223.

Sources

Method

NMR spectroscopy sample preparation protocols for 7-Bromobenzo[d]isothiazol-3-amine

Application Note: High-Resolution NMR Sample Preparation Protocols for 7-Bromobenzo[d]isothiazol-3-amine Executive Summary & Analyte Profiling 7-Bromobenzo[d]isothiazol-3-amine (CAS: 1820034-73-8) is a halogenated hetero...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Resolution NMR Sample Preparation Protocols for 7-Bromobenzo[d]isothiazol-3-amine

Executive Summary & Analyte Profiling

7-Bromobenzo[d]isothiazol-3-amine (CAS: 1820034-73-8) is a halogenated heteroaromatic compound featuring a benzisothiazole core and a primary amine at the 3-position[1]. Obtaining high-quality Nuclear Magnetic Resonance (NMR) spectra for this class of compounds requires meticulous sample preparation. Poor solvent choice or improper tube filling can lead to the loss of critical structural information—particularly the exchangeable amine protons—and degrade the resolution of the aromatic multiplets adjacent to the bromine atom. This application note details a field-proven, self-validating protocol designed to maximize resolution, signal-to-noise ratio (S/N), and spectral reproducibility.

The Causality of Experimental Choices (E-E-A-T Insights)

Solvent Selection: The Case for DMSO-d6 For primary amines, solvent selection dictates whether the -NH₂ protons will be visible in the final spectrum. In non-polar, non-hydrogen-bonding solvents like CDCl₃, primary amines undergo rapid intermolecular proton exchange with trace water or other protic impurities. On the NMR timescale, this rapid exchange averages the signal, resulting in a broad, featureless hump or complete signal disappearance[2]. Conversely, DMSO-d6 acts as a strong hydrogen-bond acceptor. It forms stable hydrogen bonds with the amine protons, significantly reducing their exchange rate. This "locks" the protons on the NMR timescale, yielding sharp, distinct resonances that can be accurately integrated[2]. Furthermore, the polar nature of the benzisothiazole core ensures complete dissolution in DMSO-d6, preventing line broadening caused by suspended particulates.

Volume and Shimming Dynamics A common error in NMR preparation is using arbitrary solvent volumes. The optimal sample volume for a standard 5 mm probe is 0.55 mL to 0.60 mL, which corresponds to a liquid height of approximately 40 to 45 mm[3]. Why? The radiofrequency (RF) coil in the spectrometer is typically 12–16 mm long[4]. The magnetic susceptibility of the sample differs significantly from the air above it and the glass below it. If the liquid meniscus is too close to the RF coil, it introduces severe magnetic field gradients that cannot be easily corrected by the spectrometer's shim coils. By ensuring the liquid column extends at least three times the length of the RF coil, the detection region experiences an "infinite" homogeneous cylinder, drastically reducing shimming time and yielding symmetrical, narrow lineshapes[4].

Tube Quality and Geometric Tolerances For high-field NMR (≥500 MHz), Precision-grade tubes (e.g., Wilmad 528-PP) are mandatory. These tubes are manufactured from ASTM Type 1 Class A borosilicate glass with a camber (bow) of ≤13 µm and concentricity of ≤25 µm[5]. Economy tubes possess higher paramagnetic iron oxide impurities (which cause rapid T1/T2 relaxation and line broadening) and poorer geometric tolerances that induce spinning sidebands and degrade the lock signal[5].

Quantitative Parameters

The following table summarizes the critical quantitative parameters required for the preparation of 7-Bromobenzo[d]isothiazol-3-amine.

Parameter¹H NMR¹³C NMRMechanistic Rationale
Analyte Mass 5 – 25 mg30 – 50 mg¹³C has a low natural abundance (1.1%) and lower gyromagnetic ratio; higher mass compensates for reduced sensitivity[3].
Solvent Volume 0.55 – 0.60 mL0.55 – 0.60 mLEnsures the liquid column extends well beyond the RF coil, eliminating magnetic susceptibility distortions at the meniscus[4].
Concentration ~10 – 50 mM~100 – 200 mMBalances the need for high S/N against the risk of concentration-dependent aggregation or viscosity-induced line broadening.
Tube OD 4.9635 ± 0.0065 mm4.9635 ± 0.0065 mmTight outer diameter tolerances ensure a perfect fit in the spinner turbine, preventing rotational wobble[5].

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Each step includes a verification check to ensure the integrity of the final sample before it enters the magnet.

Step 1: Analyte Weighing and Dissolution

  • Tare a clean, dry 2 mL glass vial on an analytical balance.

  • Weigh exactly 10 mg (for ¹H) or 40 mg (for ¹³C) of 7-Bromobenzo[d]isothiazol-3-amine. Caution: Do not weigh the powder directly into the NMR tube. Static electricity will cause the powder to adhere to the upper walls, effectively removing it from the detection region and altering the true concentration.

  • Add 0.55 mL of high-purity DMSO-d6 (containing 0.03% v/v TMS as an internal reference).

  • Vortex the vial for 30–60 seconds. Validation Check: Hold the vial to the light. The solution must be 100% optically clear. If any micro-particulates remain, sonicate the vial for 2 minutes. Undissolved particles will severely distort the local magnetic field[6].

Step 2: Transfer and Degassing 5. Using a clean, long glass Pasteur pipette, draw up the solution. 6. Insert the pipette deep into a 5 mm Precision NMR tube and slowly release the solution at the bottom. Avoid leaving droplets on the upper inner walls, as these will evaporate and alter the concentration, or fall during acquisition and disrupt the lock signal. 7. Optional but Recommended: Degas the sample to remove dissolved paramagnetic oxygen, which accelerates relaxation and broadens peaks. Flush the headspace of the tube with a gentle stream of dry nitrogen gas for 30 seconds[3]. Do not bubble the gas through the liquid, as this will evaporate the deuterated solvent[4].

Step 3: Sealing and Exterior Cleaning 8. Cap the tube tightly with a high-quality EVA (ethylene vinyl acetate) cap to prevent solvent evaporation and atmospheric water absorption (DMSO is highly hygroscopic). 9. Wipe the entire exterior of the tube with a Kimwipe moistened with isopropanol. Validation Check: Ensure no fingerprints or skin oils remain on the glass. Contaminants on the outside of the tube will interfere with the spinner grip and introduce spurious signals. 10. Measure the sample height with a ruler or depth gauge. It should measure exactly 4.0 to 4.5 cm[3].

Visualizations of Workflows and Logic

G start Weigh 5-25 mg of 7-Bromobenzo[d]isothiazol-3-amine dissolve Dissolve in 0.55 mL DMSO-d6 (Vortex/Sonicate to clear solution) start->dissolve transfer Transfer to 5 mm Precision Tube (Avoid upper wall droplets) dissolve->transfer degas Degas Headspace (N2 flush to remove O2) transfer->degas cap Cap tightly & wipe exterior (Kimwipe + Isopropanol) degas->cap analyze Insert into Spectrometer (Shim & Acquire Data) cap->analyze

Standardized high-resolution NMR sample preparation workflow.

G compound 7-Bromobenzo[d]isothiazol-3-amine (Primary Amine) cdcl3 Solvent: CDCl3 (Non-polar) compound->cdcl3 dmsod6 Solvent: DMSO-d6 (H-bond acceptor) compound->dmsod6 issue1 Risk: Poor solubility cdcl3->issue1 issue2 Risk: Rapid amine exchange (Broad/Missing NH2) cdcl3->issue2 benefit1 Result: Complete dissolution dmsod6->benefit1 benefit2 Result: Slowed exchange (Sharp NH2 signals) dmsod6->benefit2

Causality diagram justifying DMSO-d6 selection to preserve primary amine visibility.

References

  • NMR Sample Preparation | College of Science and Engineering . University of Minnesota. 3

  • Sample Preparation & NMR Tubes | Chemical Research Support . Weizmann Institute of Science. 4

  • 5 mm Thin Wall Precision NMR Sample Tube 7" L, 500MHz . SP Wilmad-LabGlass. 5

  • A Researcher's Guide to Cross-Validation of NMR Data Between DMSO-d6 and Other Solvents . BenchChem.2

  • CAS: 1820034-73-8 | 7-Bromobenzo[d]isothiazol-3-amine . BidePharm. 1

  • NMR Basic Operation - Bruker NMR Spectrometer . University of Wyoming. 6

Sources

Application

Formulating 7-Bromobenzo[d]isothiazol-3-amine for in vivo assay testing

Application Note: Formulation Strategies for 7-Bromobenzo[d]isothiazol-3-amine in Preclinical In Vivo Assays Executive Summary 7-Bromobenzo[d]isothiazol-3-amine (CAS: 1820034-73-8) is a highly versatile heterocyclic phar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Formulation Strategies for 7-Bromobenzo[d]isothiazol-3-amine in Preclinical In Vivo Assays

Executive Summary

7-Bromobenzo[d]isothiazol-3-amine (CAS: 1820034-73-8) is a highly versatile heterocyclic pharmacophore utilized in the design of Hypoxia-Inducible Factor 2α (HIF-2α) agonists[1], factor IXa inhibitors[2], and antiviral nsP2 cysteine protease inhibitors[3]. Despite its broad utility in drug discovery, its rigid planar structure, halogenation (bromine at C7), and weakly basic primary amine present significant formulation bottlenecks for in vivo efficacy models. This application note provides validated, step-by-step formulation protocols for both Intravenous (IV) and Per Os (PO) administration in rodent models, grounded in physicochemical causality and self-validating quality control measures.

Physicochemical Profiling & Causality of Formulation Choices

To design an effective in vivo vehicle, we must first analyze the intrinsic properties of the Active Pharmaceutical Ingredient (API):

  • Lipophilicity & Crystallinity: The benzo[d]isothiazole core combined with a heavy bromine atom drives a high partition coefficient (estimated LogP ~3.5) and strong crystal lattice energy. This renders the API highly hydrophobic and resistant to aqueous solvation.

  • Acid-Base Properties: The 3-amine group is weakly basic. While pH adjustment (lowering pH) can protonate the amine, relying solely on highly acidic vehicles (pH < 3) for IV administration is contraindicated as it causes severe phlebitis and hemolysis in rodents.

  • Metabolic Liability: Benzisothiazolamines are subject to rapid first-pass metabolism, specifically via UDP-glucuronosyltransferase (UGT) and cytochrome P450 pathways in hepatocytes[3]. This necessitates optimized oral formulations to maximize absorption before clearance.

Formulation Rationale: For IV dosing , a true solution is mandatory to prevent pulmonary embolism. We utilize Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of HP-β-CD encapsulates the brominated aromatic ring, while the hydrophilic exterior ensures solubility in physiological saline without extreme pH shifts. For PO dosing , a homogeneous suspension is preferred to maximize the dose volume and allow gradual dissolution in the gastrointestinal tract. Carboxymethylcellulose (CMC) acts as a viscosity modifier to prevent rapid sedimentation, while Tween 80 acts as a wetting agent to lower the interfacial tension of the hydrophobic API particles.

Quantitative Pre-Formulation Data

Table 1 summarizes the solubility profile of 7-Bromobenzo[d]isothiazol-3-amine across standard preclinical vehicles.

Vehicle SystemAPI StateMax Achievable Concentration (mg/mL)Suitability
100% Saline (pH 7.4)Precipitate< 0.05Unsuitable
5% DMSO + 95% SalineFlocculation~ 0.20Unsuitable (Crashes out)
10% PEG400 + 90% WaterCloudy / Micellar~ 2.00Marginal for IP
10% HP-β-CD in Saline Clear Solution 5.00 - 10.00 Ideal for IV
0.5% CMC + 0.5% Tween 80 Uniform Suspension > 50.00 Ideal for PO

Experimental Workflows & Logical Relationships

FormulationWorkflow Start 7-Bromobenzo[d]isothiazol-3-amine (API) Assessment Physicochemical Assessment LogP ~3.5, pKa ~4.0 Start->Assessment Decision Route of Administration? Assessment->Decision IV Intravenous (IV) Clear Solution Required Decision->IV IV Route PO Oral (PO) Suspension Acceptable Decision->PO PO Route IV_Form 10% HP-β-CD in Saline (Complexation) IV->IV_Form PO_Form 0.5% CMC + 0.5% Tween 80 (Micellar Suspension) PO->PO_Form QC Quality Control (HPLC, DLS, Visual) IV_Form->QC PO_Form->QC InVivo In Vivo Dosing (Mice/Rats) QC->InVivo

Figure 1: Logical workflow for selecting and validating the in vivo formulation strategy.

Detailed Experimental Protocols

Protocol A: Preparation of 5 mg/mL IV Solution (10% HP-β-CD)

Self-Validating Principle: The formulation must remain optically clear upon centrifugation. Any pellet indicates incomplete complexation, risking micro-emboli in vivo.

  • Weighing: Accurately weigh 5.0 mg of 7-Bromobenzo[d]isothiazol-3-amine into a clean, sterile 2.0 mL glass vial.

  • Solvent Addition: Add 1.0 mL of pre-formulated 10% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in 0.9% sterile saline.

  • Sonication: Sonicate the vial in a water bath at 37°C for 15–20 minutes.

    • Mechanistic Insight: Heat and ultrasonic energy overcome the crystal lattice energy, facilitating the entry of the lipophilic API into the cyclodextrin cavity.

  • Vortexing: Vortex vigorously for 2 minutes until the solution is visually clear.

  • Validation (Crucial Step): Centrifuge the solution at 10,000 x g for 5 minutes at room temperature. Carefully inspect the bottom of the vial against a dark background. If a white pellet is visible, the API is not fully complexed. (Note: If pelleting occurs, add 2% DMSO as a co-solvent and re-sonicate).

  • Filtration: Filter the clear supernatant through a 0.22 μm PTFE syringe filter into a sterile dosing vial.

Protocol B: Preparation of 20 mg/mL PO Suspension (0.5% CMC / 0.5% Tween 80)

Self-Validating Principle: The suspension must display uniform turbidity without rapid settling (sedimentation rate < 10% over 2 hours) to ensure accurate volumetric dosing.

  • Vehicle Preparation: Dissolve 0.5 g of Sodium Carboxymethylcellulose (CMC, medium viscosity) and 0.5 g of Tween 80 in 100 mL of deionized water. Stir overnight to ensure complete hydration of the polymer network.

  • API Wetting: Weigh 20.0 mg of 7-Bromobenzo[d]isothiazol-3-amine into an agate mortar. Add 50 μL of neat Tween 80 directly to the powder. Triturate (grind) with a pestle for 3 minutes to form a smooth paste.

    • Mechanistic Insight: Pre-wetting with surfactant displaces air from the hydrophobic particle surfaces, preventing them from floating and ensuring uniform dispersion in the aqueous continuous phase.

  • Geometric Dilution: Gradually add the 0.5% CMC vehicle in 200 μL increments, triturating continuously, until a total volume of 1.0 mL is reached.

  • Homogenization: Transfer the suspension to a vial and use a probe sonicator (20% amplitude, 10 seconds on/off cycles for 1 minute) to break up soft agglomerates.

  • Validation: Perform Dynamic Light Scattering (DLS) or microscopic inspection to confirm particle size is < 10 μm. Allow the vial to stand for 30 minutes; visually confirm no hard caking at the bottom.

Biological Fate and Pharmacokinetic Considerations

Once formulated and administered, 7-Bromobenzo[d]isothiazol-3-amine derivatives enter systemic circulation where they engage specific targets (e.g., HIF-2α for renal anemia models[1] or nsP2 proteases for antiviral efficacy[3]). However, researchers must account for rapid hepatic clearance. Co-dosing with 1-aminobenzotriazole (1-ABT), a pan-CYP inhibitor, is often required in mouse models to maintain therapeutic exposure[3].

BiologicalFate Admin Formulated API Administration Absorption Systemic Absorption (GI Tract / IV) Admin->Absorption Distribution Tissue Distribution (High Protein Binding) Absorption->Distribution Target Target Engagement (e.g., HIF-2α / Proteases) Distribution->Target Efficacy Metabolism Hepatic Clearance (UGT / CYP450) Distribution->Metabolism Clearance Excretion Renal / Biliary Excretion Metabolism->Excretion

Figure 2: In vivo pharmacokinetic and target engagement pathway of the formulated compound.

Quality Control (QC) Summary

To uphold scientific integrity, every formulation batch must pass the following checks prior to animal administration:

  • HPLC-UV: Confirm API concentration and stability (check for degradation of the isothiazole ring).

  • pH Measurement: Ensure the final IV solution is between pH 6.0 and 8.0 to avoid injection site necrosis.

  • Visual Inspection: IV must be completely free of particulates; PO must be free of hard caking.

References

[1] Title: Discovery of a Potent and Orally Bioavailable Hypoxia-Inducible Factor 2α (HIF-2α) Agonist and Its Synergistic Therapy with Prolyl Hydroxylase Inhibitors for the Treatment of Renal Anemia Source: ACS Publications URL:

[2] Title: WO2015160636A1 - Factor ixa inhibitors Source: Google Patents URL:

[3] Title: N-Alkyl Sulfamates as a New Class of nsP2 Cysteine Protease Inhibitors with Broad Spectrum Antialphaviral Activity Source: PMC (nih.gov) URL:

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yield in the synthesis of 7-Bromobenzo[d]isothiazol-3-amine

Welcome to the technical support center for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting adv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we combine established chemical principles with practical, field-proven insights to help you optimize your reaction yields and purity.

Introduction to the Synthetic Challenge

The synthesis of 7-Bromobenzo[d]isothiazol-3-amine is a multi-step process that requires careful control of reaction conditions to achieve high yield and regioselectivity. The core benzo[d]isothiazole structure is a valuable scaffold in medicinal chemistry.[1] The subsequent bromination step, however, presents a significant challenge due to the potential for multiple bromination sites and the formation of undesired isomers.

This guide is structured around a common and logical synthetic approach: the initial formation of the benzo[d]isothiazole-3-amine core, followed by selective bromination.

Proposed Synthetic Pathway

A robust method for synthesizing the target compound involves a two-stage process. First, the construction of the benzo[d]isothiazole-3-amine ring system from a suitable precursor like 2-fluorobenzonitrile.[2] Second, the selective electrophilic bromination at the C-7 position.

Synthetic_Pathway cluster_0 Stage 1: Core Synthesis cluster_1 Stage 2: Bromination A 2-Fluorobenzonitrile B Benzo[d]isothiazol-3-amine A->B  1. Na2S, DMF  2. Oxidative Cyclization C 7-Bromobenzo[d]isothiazol-3-amine B->C Brominating Agent (e.g., NBS), Solvent I1 Side Products (e.g., 5-bromo, dibromo isomers) C->I1 Impurity Formation

Caption: Proposed two-stage synthesis of 7-Bromobenzo[d]isothiazol-3-amine.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing causative explanations and actionable solutions.

Problem Observed Potential Cause(s) Recommended Solution(s)
Stage 1: Low or No Yield of Benzo[d]isothiazol-3-amine 1. Inefficient Nucleophilic Substitution: The initial reaction between 2-fluorobenzonitrile and the sulfide source may be incomplete. 2. Failed Oxidative Cyclization: The intermediate may not be cyclizing properly. High temperatures can sometimes lead to decomposition.[2] 3. Reagent Quality: Degradation of sodium sulfide or other reagents.1. Optimize Reaction Conditions: Increase reaction time or temperature moderately for the initial substitution step. Ensure the solvent (e.g., DMF) is anhydrous. 2. Control Cyclization: For the oxidative cyclization step, ensure the chosen oxidant is active and added under appropriate conditions. Metal-free methods may require higher temperatures and longer reaction times.[3] 3. Verify Reagents: Use freshly opened or properly stored sodium sulfide.
Stage 2: Low Yield of 7-Bromobenzo[d]isothiazol-3-amine 1. Incomplete Bromination: Insufficient reaction time, temperature, or amount of brominating agent. 2. Suboptimal Solvent: The choice of solvent can significantly impact the reaction rate and selectivity. 3. Product Loss During Work-up: The product may be lost during extraction or neutralization steps.[4]1. Adjust Stoichiometry & Conditions: Increase the equivalents of the brominating agent (e.g., NBS) incrementally (e.g., 1.1 to 1.3 eq.). Monitor the reaction by TLC until the starting material is consumed.[4] Gently increase the temperature if the reaction is sluggish at room temperature. 2. Solvent Screening: Acetic acid is a common solvent for such brominations.[4] Alternatively, polar aprotic solvents like DMF or MeCN could be screened. 3. Optimize Work-up: Ensure the pH is carefully adjusted during neutralization. Perform multiple extractions with a suitable solvent like ethyl acetate to maximize recovery.[5]
Formation of Multiple Isomers (Regioselectivity Issue) 1. Activating Effect of Amino Group: The 3-amino group is an activating group, which can direct bromination to other positions on the benzene ring, leading to a mixture of isomers (e.g., 5-bromo, 6-bromo).[4] 2. Harsh Reaction Conditions: High temperatures or highly reactive brominating agents (like Br₂) can reduce selectivity.1. Use a Milder Brominating Agent: N-Bromosuccinimide (NBS) is often more selective than elemental bromine (Br₂) and is a good first choice.[4] 2. Control Temperature: Start the reaction at a low temperature (e.g., 0-5 °C) and allow it to warm slowly to room temperature. This can significantly favor the thermodynamically preferred product. 3. Protecting Group Strategy: Consider temporarily protecting the 3-amino group to modulate its directing effect, though this adds steps to the synthesis.
Formation of Di- or Poly-brominated Byproducts 1. Excess Brominating Agent: Using too much of the brominating agent is the most common cause. 2. Prolonged Reaction Time: Allowing the reaction to proceed long after the starting material is consumed can lead to further bromination of the desired product.1. Control Stoichiometry: Carefully control the amount of brominating agent. Use close to 1.0 equivalent and monitor the reaction closely by TLC. 2. Reaction Monitoring: Stop the reaction as soon as TLC indicates the formation of the desired product is maximized and starting material is minimal.[4]
Difficult Purification of Final Product 1. Similar Polarity of Isomers: The desired 7-bromo isomer and other mono-bromo isomers often have very similar polarities, making separation by column chromatography challenging.[5] 2. Streaking on Silica Gel: The basic nature of the amino group can cause streaking on standard silica gel.1. Recrystallization: Screen various solvent systems (e.g., ethanol, isopropanol, or mixed systems like ethyl acetate/hexane) for recrystallization, which can sometimes selectively crystallize the desired isomer.[5] 2. Chromatography Optimization: If column chromatography is necessary, use a shallow eluent gradient. To prevent streaking, add a small amount of triethylamine (~0.5-1%) to the eluent system.[5]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the synthesis of the benzo[d]isothiazole-3-amine core from 2-fluorobenzonitrile?

The reaction proceeds via a two-step mechanism. First, a nucleophilic aromatic substitution occurs where the sulfide anion (from Na₂S) displaces the fluoride from 2-fluorobenzonitrile. This forms a 2-mercaptobenzonitrile intermediate. Second, this intermediate undergoes an oxidative intramolecular cyclization to form the N-S bond of the isothiazole ring, yielding the final amine product.[2]

Q2: Why is N-Bromosuccinimide (NBS) recommended over elemental bromine (Br₂) for the bromination step?

NBS is generally considered a milder and more selective brominating agent than elemental bromine.[4] In electrophilic aromatic substitution reactions, this translates to better control and a lower likelihood of over-bromination (forming di- or tri-bromo products). For a substrate with a moderately activating amino group, the higher reactivity of Br₂ can easily overcome the subtle electronic differences between positions on the ring, leading to poor regioselectivity.

Q3: How can I effectively monitor the progress of the bromination reaction?

Thin Layer Chromatography (TLC) is the most effective technique for real-time monitoring.[4] Use a suitable solvent system (e.g., 3:1 Hexane:Ethyl Acetate) to achieve good separation between the starting material, the desired product, and any byproducts. By spotting the reaction mixture alongside the starting material, you can visually track the consumption of the reactant and the formation of new spots corresponding to the product(s). This allows you to quench the reaction at the optimal time to maximize yield and minimize side reactions.

Q4: Are there alternative synthetic routes to the benzo[d]isothiazole core?

Yes, several methods exist. One common alternative involves the copper-catalyzed reaction of 2-halobenzamides with a sulfur source like elemental sulfur or carbon disulfide.[6] Another approach is the intramolecular cyclization of 2-mercaptobenzamides, which can be achieved using various catalysts under an oxygen atmosphere.[6] The choice of route often depends on the availability and cost of the starting materials.

Q5: What safety precautions should be taken during this synthesis?

Standard laboratory safety protocols should be strictly followed.

  • Brominating Agents: NBS and especially Br₂ are corrosive and toxic. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

  • Solvents: DMF is a skin and respiratory irritant. Acetic acid is corrosive. Handle all solvents in a fume hood.

  • Work-up: The neutralization step with sodium bicarbonate can produce CO₂ gas, leading to pressure buildup if not done carefully in an open or vented vessel.[4]

Experimental Protocols

Protocol 1: Synthesis of Benzo[d]isothiazol-3-amine (Stage 1)

This protocol is adapted from general procedures for the synthesis of related compounds.[2]

  • To a solution of 2-fluorobenzonitrile (1.0 eq) in anhydrous DMF, add sodium sulfide (Na₂S) (1.2 eq).

  • Heat the mixture at 80-100 °C and stir until TLC analysis shows complete consumption of the starting material.

  • Cool the reaction mixture to room temperature.

  • Introduce an oxidizing agent (e.g., as specified in relevant literature for oxidative cyclization) and stir at the recommended temperature.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 2: Synthesis of 7-Bromobenzo[d]isothiazol-3-amine (Stage 2)

This protocol is based on standard bromination procedures for similar aromatic amines.[4]

  • Dissolve Benzo[d]isothiazol-3-amine (1.0 eq) in glacial acetic acid or another suitable solvent in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir until TLC indicates completion.

  • Carefully pour the reaction mixture into a beaker of ice water.

  • Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography (silica gel, using a hexane/ethyl acetate gradient with 0.5% triethylamine) or recrystallization.[5]

Troubleshooting Workflow

Troubleshooting_Workflow start Low Yield or Impure Product check_stage Which stage has the issue? start->check_stage stage1_issue Stage 1: Core Synthesis check_stage->stage1_issue Stage 1 stage2_issue Stage 2: Bromination check_stage->stage2_issue Stage 2 s1_q1 Is starting material consumed? stage1_issue->s1_q1 s2_q1 What is the main issue? stage2_issue->s2_q1 s1_a1_yes Check cyclization conditions (oxidant, temp) s1_q1->s1_a1_yes Yes s1_a1_no Optimize substitution rxn (time, temp, reagent quality) s1_q1->s1_a1_no No s2_a1 Low Yield s2_q1->s2_a1 Low Yield s2_a2 Isomer Mixture s2_q1->s2_a2 Isomers s2_a3 Over-bromination s2_q1->s2_a3 Poly-bromo s2_sol1 Increase NBS eq. Optimize temp/time Check work-up s2_a1->s2_sol1 s2_sol2 Use NBS instead of Br2 Lower reaction temp (0°C) Monitor closely s2_a2->s2_sol2 s2_sol3 Reduce NBS eq. (<1.1) Stop reaction sooner s2_a3->s2_sol3

Caption: A logical workflow for troubleshooting the synthesis process.

References

  • Ivanova, Y., et al. (2024). Synthesis of benzo[d]isothiazoles: an update. Arkivoc, 2024(5), pp.146-175. [Link]

  • IJRPC (2012). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME 1, 3- BENZTHIAZOLES DERIVATIVES. International Journal of Research in Pharmacy and Chemistry. [Link]

  • MDPI (2021). 4-(7-Bromobenzo[d][2][4]thiadiazol-4-yl)morpholine. MDPI. [Link]

  • Chen, J., et al. (2024). Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][2]Thiazin-4-One Derivatives. Molecules, 29(10), 2211. [Link]

  • ResearchGate (2021). 4-(7-Bromobenzo[d][2][4]thiadiazol-4-yl)morpholine. ResearchGate. [Link]

  • Song, Q., et al. (2020). Synthesis of Thiazoles and Isothiazoles via Three-Component Reaction of Enaminoesters, Sulfur, and Bromodifluoroacetamides/Esters. Organic Letters, 22(13), pp.5284-5288. [Link]

  • Van der Pijl, F., et al. (2024). Synthesis of a 3,7-Disubstituted Isothiazolo[4,3-b]pyridine as a Potential Inhibitor of Cyclin G-Associated Kinase. Molecules, 29(4), 900. [Link]

  • Ghorab, M. M., et al. (2018). Synthesis of benzo[d]thiazole-hydrazone analogues: molecular docking and SAR studies of potential H+/K+ ATPase inhibitors and anti-inflammatory agents. RSC Advances, 8(52), pp.29579-29591. [Link]

  • ResearchGate. Optimization of the synthesis of 7b. ResearchGate. [Link]

  • NeuroQuantology (2022). Analyzing and creating compounds of amino thiazole. NeuroQuantology, 20(15), pp.6267-6281. [Link]

  • Semantic Scholar. Synthesis of benzo[d]isothiazoles: an update. Semantic Scholar. [Link]

  • Arkat USA. Synthesis of benzo[d]isothiazoles: an update. Arkat USA. [Link]

  • ResearchGate. Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. ResearchGate. [Link]

  • Movassaghi, M., & Schmidt, M. A. (2007). A Practical Route to Substituted 7-Aminoindoles from Pyrrole-3-carboxaldehydes. Organic letters, 9(10), 1963-1966. [Link]

  • Koutentis, P. A., et al. (2023). Benzo[1,2-d:4,5-d′]bis([2][4]thiadiazole) and Its Bromo Derivatives: Molecular Structure and Reactivity. Molecules, 28(10), 4153. [Link]

  • Royal Society of Chemistry (2021). The IMDAV reaction between 3-(isoxazol-3-yl)allylamines and maleic anhydrides: an unusual approach to pyrrolo[3,4-c]pyridine derivatives, possessing anti-inflammatory activity. Organic & Biomolecular Chemistry. [Link]

Sources

Optimization

Optimizing temperature and solvent conditions for 7-Bromobenzo[d]isothiazol-3-amine synthesis

Welcome to the dedicated technical support guide for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine. This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-dep...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support guide for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine. This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-depth technical guidance, troubleshooting, and optimization strategies. The information herein is synthesized from established chemical literature and field-proven insights to ensure scientific integrity and practical applicability.

Introduction

7-Bromobenzo[d]isothiazol-3-amine is a key heterocyclic building block in medicinal chemistry, valued for its role in the development of novel therapeutic agents. The benzo[d]isothiazole core is a "privileged structure," appearing in a range of biologically active compounds.[1] The successful and efficient synthesis of this molecule is therefore of significant interest. This guide will focus on a common and practical synthetic approach, highlighting the critical parameters of temperature and solvent selection, and providing solutions to common experimental challenges.

Proposed Synthetic Pathway

A prevalent method for the synthesis of 3-aminobenzo[d]isothiazoles involves the reaction of an ortho-halobenzonitrile with a sulfur nucleophile, followed by oxidative cyclization and amination. For the synthesis of 7-Bromobenzo[d]isothiazol-3-amine, a logical starting material is 2-amino-3-bromobenzonitrile, which can be synthesized from commercially available precursors.

Synthetic Pathway A 2-Amino-3-bromobenzonitrile B Intermediate Thioamide/Sulfide A->B  Sulfur Source (e.g., Na2S, Lawesson's Reagent) C 7-Bromobenzo[d]isothiazol-3-amine B->C  Oxidative Cyclization (e.g., I2, H2O2, Air)

Caption: Proposed synthetic workflow for 7-Bromobenzo[d]isothiazol-3-amine.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine?

A1: A common and logical starting material is 2-amino-3-bromobenzonitrile. This precursor contains the necessary nitrogen and bromine functionalities in the correct positions for the subsequent cyclization to form the target molecule.

Q2: I am observing low yields in my reaction. What are the likely causes?

A2: Low yields can stem from several factors. Incomplete reaction is a common issue, which can be addressed by optimizing the reaction temperature and time. The purity of the starting materials and reagents is also critical; ensure that your 2-amino-3-bromobenzonitrile and sulfur source are of high purity. Additionally, the choice of solvent can significantly impact the solubility of reactants and intermediates, affecting the reaction rate and overall yield.

Q3: My final product is difficult to purify. What are the common impurities?

A3: Common impurities may include unreacted starting materials, the intermediate thioamide or sulfide, and potential side-products from over-oxidation or alternative cyclization pathways. If a bromination step is performed on the benzo[d]isothiazole core, regioisomers can be a significant impurity.[2] Purification can often be achieved through column chromatography or recrystallization.

Q4: How critical is temperature control in this synthesis?

A4: Temperature control is highly critical. For the initial reaction with the sulfur source, moderate temperatures are often employed to ensure a reasonable reaction rate without promoting side reactions. The oxidative cyclization step may require different temperature conditions depending on the oxidant used. For some related syntheses, temperatures as high as 135°C have been reported, while others proceed at or below room temperature.[1] Careful optimization is necessary to maximize yield and minimize impurity formation.

Q5: What are the best solvents for this synthesis?

A5: The choice of solvent is crucial and depends on the specific reagents used. Polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF) are commonly used for similar syntheses as they can solubilize the reactants and facilitate the reaction.[3][4] For some copper-catalyzed reactions leading to related structures, water has been found to be an effective solvent.[1]

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Low or No Product Formation - Inactive sulfur source.- Reaction temperature is too low.- Poor solubility of starting materials.- Use a freshly opened or purified sulfur source (e.g., recrystallized elemental sulfur, fresh Lawesson's reagent).- Gradually increase the reaction temperature in 10°C increments, monitoring the reaction by TLC or LC-MS.- Screen different solvents (e.g., DMF, DMSO, NMP) to improve solubility.
Formation of Multiple Products (Poor Selectivity) - Over-oxidation during the cyclization step.- If brominating the heterocycle directly, lack of regiocontrol.- Use a milder oxidizing agent or control the stoichiometry of the oxidant carefully.- Consider a synthetic route where the bromine is introduced on the starting material to avoid regioselectivity issues. If direct bromination is necessary, use a less reactive brominating agent like N-Bromosuccinimide (NBS) at lower temperatures.[2]
Product Degradation - Harsh reaction conditions (e.g., excessively high temperature, strong acid/base).- The product may be unstable to air or light.- Optimize the reaction to proceed at the lowest effective temperature.- Ensure the workup procedure is as mild as possible.- Store the final product under an inert atmosphere and protected from light.
Difficulty in Isolating the Product - Product is highly soluble in the workup solvent.- Formation of an emulsion during extraction.- Use a different solvent for extraction or perform a solvent swap after the reaction.- To break emulsions, try adding brine or filtering the mixture through a pad of celite.

Optimization of Reaction Conditions

Temperature

The optimal temperature for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine is a critical parameter that must be determined empirically. Based on analogous syntheses, a starting point for optimization would be in the range of 60-120°C.

Temperature Range Expected Outcome Potential Issues
Room Temperature to 60°C Slower reaction rate, potentially higher selectivity.Incomplete reaction, low yield.
60°C to 120°C Increased reaction rate.Potential for increased side product formation and decomposition.
Above 120°C Rapid reaction.Significant risk of decomposition and formation of tars.

It is recommended to start at a moderate temperature (e.g., 80°C) and monitor the reaction progress closely by TLC or LC-MS.

Solvent

The choice of solvent can significantly influence the reaction outcome. The ideal solvent should dissolve all reactants and be stable at the reaction temperature.

Solvent Properties Considerations
DMF High boiling point, good solvating power for polar and nonpolar compounds.Can be difficult to remove completely; can decompose at high temperatures.
DMSO High boiling point, excellent solvating power.Can be challenging to remove; can promote side reactions at high temperatures.
THF Lower boiling point, good solvent for many organic compounds.May not be suitable for higher temperature reactions.
Toluene Nonpolar, higher boiling point than THF.May not be a good solvent for all reactants.
Water Green solvent, can be effective in some copper-catalyzed systems.Not suitable for water-sensitive reagents.

A solvent screen is a valuable exercise in the early stages of process development to identify the optimal medium for the reaction.

Experimental Protocols

The following protocols are provided as a starting point for the synthesis of 7-Bromobenzo[d]isothiazol-3-amine and are based on established procedures for analogous compounds. Note: These protocols should be optimized for your specific experimental setup.

Protocol 1: Synthesis of 7-Bromobenzo[d]isothiazol-3-amine from 2-Amino-3-bromobenzonitrile

Materials:

  • 2-Amino-3-bromobenzonitrile

  • Sodium sulfide (Na₂S)

  • Elemental Sulfur (S₈)

  • Ammonia (aqueous solution, e.g., 28%)

  • Sodium hypochlorite (NaOCl, aqueous solution)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • Step 1: Formation of the Thiolate Intermediate

    • In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-amino-3-bromobenzonitrile (1.0 eq) in DMF.

    • Add sodium sulfide (1.1 eq) and elemental sulfur (0.1 eq).

    • Heat the reaction mixture to 80-100°C and stir for 4-6 hours, monitoring the reaction by TLC.

  • Step 2: Oxidative Cyclization and Amination

    • Cool the reaction mixture to room temperature.

    • Slowly add an aqueous solution of ammonia (excess).

    • Add sodium hypochlorite solution dropwise at 0-10°C.

    • Stir the reaction mixture at room temperature for 1-2 hours.

  • Workup and Purification:

    • Pour the reaction mixture into ice-water and stir.

    • Collect the precipitate by filtration and wash with water.

    • Dry the crude product under vacuum.

    • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate).

Visualization of Troubleshooting Logic

Troubleshooting Logic start Start Synthesis check_yield Low Yield? start->check_yield check_purity Impure Product? check_yield->check_purity No optimize_temp Optimize Temperature (Increase in 10°C increments) check_yield->optimize_temp Yes optimize_purification Optimize Purification (Recrystallization solvent screen, adjust chromatography gradient) check_purity->optimize_purification Yes success Successful Synthesis check_purity->success No optimize_temp->check_yield optimize_solvent Optimize Solvent (Screen DMF, DMSO, THF) optimize_solvent->check_yield check_reagents Check Reagent Purity check_reagents->check_yield optimize_purification->check_purity

Caption: A logical workflow for troubleshooting the synthesis of 7-Bromobenzo[d]isothiazol-3-amine.

References

  • BenchChem. (2025). Technical Support Center: Controlling Regioselectivity in Electrophilic Substitution of Benzothiazoles. BenchChem.
  • Google Patents. (1994).
  • BenchChem. (2025). avoiding side reactions during the synthesis of N-substituted benzothiazoles. BenchChem.
  • MDPI. (2020).
  • University of Nottingham Repository. (2018).
  • Lirias. (2024).
  • PMC. (2023). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor.
  • IJRPC. (2012).
  • ResearchGate. (2024). (PDF) Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor.
  • BenchChem. (2025). Technical Support Center: Thiazole Synthesis Regioselectivity.
  • PMC. (2024).
  • BenchChem. (2025). Strategies to improve the regioselectivity of 1,2,3-thiadiazole synthesis.
  • Organic & Biomolecular Chemistry (RSC Publishing). (2021). Synthesis of 2-benzyl benzoxazoles and benzothiazoles via elemental sulfur promoted cyclization of styrenes with 2-nitrophenols and N,N-dialkyl-3-nitroanilines.
  • Organic Chemistry Frontiers (RSC Publishing). (2021). Base-mediated unprecedented tandem cyclization reaction of nitrilimines and sulfur ylides: facile approaches to multifunctionalized pyrazolines.
  • PubMed. (2015). Elemental sulfur mediated decarboxylative redox cyclization reaction of o-chloronitroarenes and arylacetic acids.
  • ResearchGate. (2009). Synthesis and antimicrobial activity of some new 7-bromo-3,5-disubstituted 1,2-benzisoxazoles.
  • MDPI. (2024). Asymmetric Mannich/Cyclization Reaction of 2-Benzothiazolimines and 2-Isothiocyano-1-indanones to Construct Chiral Spirocyclic Compounds.
  • PMC. (2008). Solid-Phase Synthesis of 2-Aminobenzothiazoles.
  • Beilstein Journals. (2017). Reagent-controlled regiodivergent intermolecular cyclization of 2-aminobenzothiazoles with β-ketoesters and β-ketoamides.
  • BenchChem. (2025). Application Notes and Protocols: 4,7-Dibromobenzo[d]thiazol-2-amine in Organic Synthesis.
  • BenchChem. (2025).
  • MDPI. (2021). 4-(7-Bromobenzo[d][2][3][5]thiadiazol-4-yl)morpholine.

  • MDPI. (2025). Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][2][5]Thiazin-4-One Derivatives.

  • ResearchGate. (2024). Optimization of the synthesis of 7b | Download Table.
  • Google Patents. (1982). Preparation of 2-aminobenzothiazoles. US4363913A.
  • Semantic Scholar. (2024).
  • Beilstein Journals. (2021).
  • ChemScene. (n.d.). 90407-19-5 | 7-Chlorobenzo[d]isothiazol-3-amine.

Sources

Troubleshooting

Technical Support Center: Resolving Low Conversion Rates in 7-Bromobenzo[d]isothiazol-3-amine Reactions

Welcome to the Advanced Technical Support Center for heterocyclic cross-coupling. As an Application Scientist, I frequently encounter researchers struggling with the derivatization of the benzo[d]isothiazol-3-amine scaff...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for heterocyclic cross-coupling. As an Application Scientist, I frequently encounter researchers struggling with the derivatization of the benzo[d]isothiazol-3-amine scaffold. This bicyclic system—featuring an isothiazole ring fused to a benzene ring—is a highly privileged motif in medicinal chemistry (e.g., Lurasidone intermediates)[1][2]. However, functionalizing the 7-position via transition-metal catalysis often results in frustratingly low conversion rates.

This guide provides a mechanistic breakdown of these failures, field-proven troubleshooting FAQs, and self-validating experimental protocols designed to restore catalytic efficiency.

Part 1: Mechanistic Troubleshooting (The Causality of Failure)

Before adjusting equivalents or temperatures, it is critical to understand why 7-Bromobenzo[d]isothiazol-3-amine resists standard cross-coupling conditions. The low conversion rates are rarely due to reagent quality; they are an inherent consequence of the molecule's electronic and steric topology[3].

  • Catalyst Poisoning via Heteroatom Coordination: The sulfur and nitrogen atoms in the isothiazole ring act as potent Lewis bases. In directed C–H activation and cross-coupling reactions, these atoms coordinate strongly to soft transition metals like Palladium (Pd), occupying vacant coordination sites and preventing the necessary oxidative addition at the C7–Br bond[4]. This leads to rapid catalyst deactivation (often observed as the precipitation of "Pd black").

  • Competitive Amination: The free primary amine (-NH₂) at the 3-position is a strong nucleophile. Under basic Buchwald-Hartwig or Suzuki conditions, this unprotected amine can undergo competitive intermolecular amination, consuming your starting material and generating complex oligomeric mixtures.

  • S-N Bond Lability: The sulfur-nitrogen bond within the isothiazole ring is susceptible to cleavage. Strong bases (e.g., NaOtBu) or harsh reductive environments can trigger ring-opening side reactions, destroying the scaffold before cross-coupling can occur.

  • Steric Hindrance: The 7-position is peri-adjacent to the bulky sulfur atom of the isothiazole ring, creating a sterically demanding environment that impedes the approach of the bulky Pd-ligand complex during oxidative addition.

Part 2: Frequently Asked Questions (FAQs)

Q1: My Pd-catalyzed Suzuki coupling is stalling at 10-15% conversion, and I see a black precipitate forming. How do I fix this?

A: The black precipitate is inactive Palladium(0) (Pd black), indicating severe catalyst poisoning by the isothiazole sulfur atom[4][5]. To resolve this, you must shift the equilibrium away from S-Pd coordination.

  • Solution: Switch to bulky, electron-rich biarylphosphine ligands (e.g., RuPhos, XPhos) or bidentate ligands with large bite angles (e.g., dppf). These ligands increase the electron density on the Pd center (accelerating oxidative addition into the sterically hindered C7-Br bond) while their steric bulk physically blocks the isothiazole sulfur from coordinating to the metal.

Q2: I am attempting a Buchwald-Hartwig amination at the 7-position, but LCMS shows multiple high-molecular-weight side products. What is happening?

A: You are observing competitive self-condensation. The unprotected 3-amine is acting as a nucleophile, reacting with the 7-bromo position of another molecule.

  • Solution: You must mask the 3-amine prior to the cross-coupling step. Protection with a tert-butyloxycarbonyl (Boc) or acetyl (Ac) group serves a dual purpose: it eliminates the nucleophilicity of the amine and introduces steric bulk that further discourages unwanted metal coordination.

Q3: My starting material is completely consumed, but my yield is <5%. NMR indicates the isothiazole ring is gone. Why?

A: You are likely using a base that is too strong (such as NaOtBu or KOtBu), which is cleaving the sensitive S-N bond of the isothiazole ring.

  • Solution: Downgrade your base strength. Transition to milder, inorganic bases such as K₃PO₄ or Cs₂CO₃. If solubility is an issue, add a phase transfer catalyst or use a biphasic solvent system (e.g., Toluene/H₂O) rather than increasing base strength.

Part 3: Data Presentation & Optimization Matrices

To streamline your optimization process, utilize the following matrices for ligand and base selection specifically tailored for the benzo[d]isothiazole scaffold.

Table 1: Ligand Selection Matrix for 7-Bromobenzo[d]isothiazol-3-amine
Ligand TypeExampleSteric BulkEfficacy vs. S-PoisoningRecommended Reaction
Monodentate (Standard) PPh₃LowPoor (Rapid deactivation)Not Recommended
Bidentate (Large Bite Angle) dppfModerateGoodSuzuki-Miyaura
Biarylphosphine (Dialkyl) RuPhosHighExcellentBuchwald-Hartwig
Biarylphosphine (Triisopropyl) XPhosVery HighExcellentSuzuki (Sterically hindered)
Table 2: Base & Solvent Compatibility Matrix
BasepKa (approx.)Ring-Opening RiskOptimal SolventVerdict
NaOtBu 17.0High Toluene, THFAvoid
Cs₂CO₃ 10.3Low1,4-Dioxane, DMFIdeal for Buchwald
K₃PO₄ 12.3LowToluene/H₂O (10:1)Ideal for Suzuki
K₂CO₃ 10.3Very LowDMF, EtOHGood (Requires higher temp)

Part 4: Mandatory Visualizations

Workflow & Decision Logic

The following diagram outlines the systematic troubleshooting logic required when facing low conversion rates with this specific scaffold.

G Start Low Conversion in Cross-Coupling? Check1 Is the 3-amine protected? Start->Check1 Action1 Protect with Boc/Ac (Prevents competitive amination) Check1->Action1 No Check2 Is Pd black precipitating? (Catalyst Poisoning) Check1->Check2 Yes Action1->Check2 Action2 Switch to bulky ligands (e.g., RuPhos, dppf) Check2->Action2 Yes Check3 Is the isothiazole ring degrading? Check2->Check3 No Action2->Check3 Action3 Use weaker bases (K3PO4 instead of NaOtBu) Check3->Action3 Yes Success Optimal Conversion Achieved Check3->Success No Action3->Success

Figure 1: Decision tree for troubleshooting low conversion in 7-Bromobenzo[d]isothiazol-3-amine.

Mechanistic Pathway

This diagram illustrates the divergence between catalyst poisoning (failure state) and successful cross-coupling (success state) based on ligand selection.

G Pd0 Pd(0) Catalyst Substrate 7-Bromo-benzo[d]isothiazole Pd0->Substrate Standard Ligands OxAdd Oxidative Addition at C7-Br Pd0->OxAdd Bulky Ligands (RuPhos/dppf) Poisoning S-Pd Coordination (Catalyst Poisoning) Substrate->Poisoning DeadEnd Reaction Stalls (Low Conversion) Poisoning->DeadEnd TransMet Transmetalation OxAdd->TransMet RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Catalyst Regeneration Product Cross-Coupled Product RedElim->Product

Figure 2: Mechanistic divergence of Pd(0) coordination vs. successful oxidative addition.

Part 5: Experimental Protocols

The following protocols form a self-validating system. Do not skip the degassing steps, as oxygen facilitates the oxidative degradation of the electron-rich phosphine ligands required to protect the Palladium center.

Protocol A: Pre-Reaction Amine Protection (Boc-Protection)

Objective: Mask the nucleophilic 3-amine to prevent competitive cross-coupling.

  • Dissolution: Dissolve 7-Bromobenzo[d]isothiazol-3-amine (1.0 equiv) in anhydrous THF (0.2 M concentration) under an inert argon atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) and 4-Dimethylaminopyridine (DMAP) (0.1 equiv). Stir for 5 minutes.

  • Reagent Addition: Slowly add Di-tert-butyl dicarbonate (Boc₂O) (1.2 equiv) dropwise at 0 °C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The protected product will have a significantly higher Rf value than the highly polar starting material.

  • Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc (3x), dry over Na₂SO₄, and concentrate. Purify via flash chromatography if necessary.

Protocol B: Optimized Suzuki-Miyaura Coupling (C7-Functionalization)

Objective: Achieve high conversion at the sterically hindered 7-position while avoiding catalyst poisoning.

  • Preparation: In an oven-dried Schlenk tube, combine the Boc-protected 7-Bromobenzo[d]isothiazol-3-amine (1.0 equiv), the desired aryl boronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

  • Catalyst Loading: Add Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%). Note: The dppf ligand provides the necessary bite angle to force oxidative addition while shielding the Pd center from the isothiazole sulfur.

  • Solvent Addition: Add a 10:1 mixture of 1,4-Dioxane and H₂O (0.1 M final concentration).

  • Degassing (Critical Step): Subject the mixture to three "Freeze-Pump-Thaw" cycles to rigorously remove dissolved oxygen. Backfill with Argon.

  • Heating: Heat the sealed tube to 90 °C for 16 hours.

  • Validation: Analyze an aliquot via LCMS. You should observe the mass of the desired cross-coupled product. If unreacted starting material remains, do not add more catalyst; instead, verify the efficacy of your degassing protocol, as oxidized phosphine ligands will immediately halt the catalytic cycle.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and purify via silica gel chromatography.

References

  • A General and Efficient Method for the Palladium-Catalyzed Cross-Coupling of Thiols and Secondary Phosphines Source: Tetrahedron, ResearchGate URL:[Link]

  • Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • Photochemical permutation of thiazoles, isothiazoles and other azoles Source: Nature Chemistry / D-NB URL:[Link]

  • Synthesis of benzo[d]isothiazoles: an update Source: Arkivoc URL:[Link]

Sources

Optimization

Technical Support Center: Optimizing HPLC Methods for 7-Bromobenzo[d]isothiazol-3-amine

Welcome to the technical support guide for the analysis of 7-Bromobenzo[d]isothiazol-3-amine. This resource is designed for researchers, analytical scientists, and drug development professionals who are developing and tr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the analysis of 7-Bromobenzo[d]isothiazol-3-amine. This resource is designed for researchers, analytical scientists, and drug development professionals who are developing and troubleshooting High-Performance Liquid Chromatography (HPLC) methods for this compound. As a heterocyclic aromatic amine, 7-Bromobenzo[d]isothiazol-3-amine presents unique challenges in reversed-phase chromatography, primarily concerning peak shape, retention, and resolution.

This guide provides a structured approach to method optimization, offering detailed troubleshooting protocols and frequently asked questions based on established chromatographic principles and extensive field experience.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to establish a foundational understanding for method development.

Q1: What is a good starting point for a mobile phase and column for 7-Bromobenzo[d]isothiazol-3-amine analysis?

A robust starting point for method development is to use a reversed-phase C18 column with a gradient elution.[1][2] Given the basic nature of the amine moiety, controlling the mobile phase pH is critical to achieving good peak shape.

ParameterRecommendationRationale
Column C18, 2.1-4.6 mm ID, 50-150 mm L, ≤5 µmThe C18 phase is the most versatile and widely used for retaining a broad range of compounds through hydrophobic interactions.[2]
Mobile Phase A 0.1% Formic Acid or 10 mM Ammonium Formate in Water (pH ~2.7-3.5)Low pH suppresses the ionization of residual silanols on the silica surface, minimizing peak tailing for the protonated basic analyte.[3]
Mobile Phase B Acetonitrile (ACN) or Methanol (MeOH)Standard organic solvents for reversed-phase HPLC. ACN often provides better peak shape and lower backpressure.[4]
Initial Gradient 5-95% B over 15-20 minutesA broad scouting gradient is effective for determining the approximate elution conditions.
Flow Rate 0.8-1.2 mL/min (for 4.6 mm ID column)Standard flow rate for analytical scale columns.
Detection UV, ~254 nm or 280 nm (scan for optimal wavelength)Aromatic and heterocyclic systems typically have strong UV absorbance.

Q2: Why is peak tailing a common problem for this compound, and how can I prevent it?

Peak tailing for basic compounds like 7-Bromobenzo[d]isothiazol-3-amine is primarily caused by secondary ionic interactions between the protonated amine group of the analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based stationary phase. This interaction slows a fraction of the analyte molecules, causing them to elute later and create a "tail."

Prevention Strategies:

  • Low pH Mobile Phase: Using a mobile phase with a pH between 2.5 and 4 ensures that the silanol groups are protonated (Si-OH), neutralizing their negative charge and significantly reducing the unwanted ionic interaction.[3]

  • High-Purity, End-Capped Columns: Modern HPLC columns are manufactured with high-purity silica that has a lower concentration of acidic silanols. Furthermore, they undergo a process called "end-capping" to chemically mask most of the remaining silanols.

  • Mobile Phase Additives: A small concentration (e.g., 0.05-0.1%) of a competing base, such as triethylamine (TEA), can be added to the mobile phase. The TEA will preferentially interact with the active silanol sites, effectively shielding the analyte from them.[5]

Q3: Should I use acetonitrile or methanol as the organic modifier?

Both acetonitrile (ACN) and methanol (MeOH) are suitable organic modifiers, but they offer different selectivities and physical properties.

  • Acetonitrile (ACN) is generally the first choice. It has a lower viscosity (leading to lower backpressure), a lower UV cutoff, and often results in sharper peaks.

  • Methanol (MeOH) can offer different selectivity due to its protic nature and ability to act as a hydrogen bond donor. If you have co-eluting impurities with ACN, switching to MeOH can alter the elution order and improve resolution.

A good practice is to screen both solvents during method development to determine which provides the optimal separation.

Q4: My analyte has poor retention and elutes near the void volume. How can I increase its retention time?

Poor retention of a moderately hydrophobic compound in reversed-phase HPLC indicates that the mobile phase is too strong (i.e., has too high a concentration of the organic solvent).

Solutions:

  • Decrease the Initial Organic Content: Lower the starting percentage of your organic solvent (Mobile Phase B) in the gradient. For example, if your gradient starts at 20% ACN, try starting at 5% or 10%.

  • Use a Shallower Gradient: Slowing the rate of increase of the organic solvent will increase the retention time and can also improve the resolution between closely eluting peaks.

  • Switch to a Weaker Organic Solvent: If using ACN, switching to MeOH may increase retention, as MeOH is a slightly weaker solvent in reversed-phase systems.

  • Consider a Highly Aqueous Compatible Column: If you need to use very low (<5%) organic content, ensure your C18 column is designed for use in highly aqueous mobile phases (often designated as 'AQ' or 'T3').[6][7] Traditional C18 phases can undergo "phase collapse" under these conditions, leading to a sudden loss of retention.[6]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the analysis of 7-Bromobenzo[d]isothiazol-3-amine.

Caption: A troubleshooting workflow for common HPLC issues.

Problem: Severe Peak Tailing (Asymmetry > 1.5)

  • Probable Cause 1: Secondary Silanol Interactions.

    • Diagnosis: The peak tailing is specific to the basic analyte and less pronounced for neutral compounds.

    • Solution:

      • Lower Mobile Phase pH: Adjust the aqueous mobile phase pH to be between 2.5 and 3.5 using an appropriate buffer (e.g., phosphate) or acid (e.g., formic or phosphoric acid). This protonates the silanol groups, minimizing their interaction with the protonated amine analyte.[3]

      • Use a Competing Base: Add 0.05-0.1% triethylamine (TEA) to the mobile phase. TEA, being a strong base, will preferentially bind to the active silanol sites, effectively masking them from the analyte.[5]

      • Change Column: Switch to a modern, high-purity silica column with robust end-capping. Alternatively, use a column with a hybrid particle technology or a stationary phase specifically designed for the analysis of basic compounds.[6]

  • Probable Cause 2: Column Overload.

    • Diagnosis: Peak shape improves (tailing decreases and retention time may slightly increase) when the sample is diluted and a lower mass is injected.[8]

    • Solution: Reduce the concentration of the sample or decrease the injection volume. Ensure the total mass of the analyte injected does not exceed the column's loading capacity.

  • Probable Cause 3: Sample Solvent Mismatch.

    • Diagnosis: The peak shape is distorted, and the problem is worse with larger injection volumes.

    • Solution: Whenever possible, dissolve the sample in the initial mobile phase composition.[5] If a stronger solvent must be used for solubility reasons, inject the smallest possible volume to minimize peak distortion.

Problem: Unstable or Drifting Retention Times

  • Probable Cause 1: Insufficient Column Equilibration.

    • Diagnosis: Retention times drift, usually to shorter times, at the beginning of a run sequence and then stabilize.

    • Solution: Ensure the column is adequately equilibrated with the initial mobile phase conditions before the first injection. For reversed-phase, flushing with 10-20 column volumes is a standard practice. This is especially critical when using mobile phase additives like ion-pairing agents.[9]

  • Probable Cause 2: Mobile Phase Composition Change.

    • Diagnosis: Gradual drift over a long sequence, often affecting later-eluting peaks more significantly.

    • Solution: Prepare fresh mobile phase daily. Keep solvent bottles capped to prevent the preferential evaporation of the more volatile organic solvent, which would alter the mobile phase composition and affect retention.[10]

  • Probable Cause 3: Temperature Fluctuations.

    • Diagnosis: Retention times vary between runs performed at different times of the day or under different ambient lab temperatures.

    • Solution: Use a thermostatically controlled column compartment. Maintaining a constant column temperature (e.g., 30-40 °C) provides highly reproducible retention times and can also improve peak shape and reduce system backpressure.[10]

Section 3: Standard Operating Procedures (SOPs)

These protocols provide a systematic framework for developing and optimizing your HPLC method.

SOP 1: Mobile Phase Preparation

Objective: To prepare reproducible and stable mobile phases for reversed-phase HPLC.

Materials:

  • HPLC-grade Acetonitrile or Methanol

  • HPLC-grade water (Type I Ultrapure)

  • Buffer salt (e.g., Ammonium Formate) or Acid (e.g., Formic Acid)

  • 0.22 µm or 0.45 µm membrane filters

  • Calibrated pH meter

Procedure for 1L of Aqueous Mobile Phase A (10mM Ammonium Formate, pH 3.5):

  • Weigh out 0.63 g of ammonium formate and add it to a 1L volumetric flask or glass beaker.

  • Add approximately 950 mL of HPLC-grade water and stir until the salt is fully dissolved.

  • Place a calibrated pH probe into the solution. Slowly add 0.1% formic acid dropwise while stirring until the pH reaches 3.5.

  • Transfer the solution to a 1L graduated cylinder and bring the final volume to 1000 mL with HPLC-grade water.

  • Filter the entire solution through a 0.22 µm membrane filter to remove particulates and degas the solvent.

  • Transfer to a clearly labeled mobile phase bottle. The mobile phase is stable for 2-3 days.

SOP 2: Systematic Mobile Phase Optimization

Objective: To systematically optimize the mobile phase to achieve adequate retention, resolution, and peak shape.

Caption: A workflow for systematic mobile phase optimization.

  • Scouting Run: Perform an initial broad gradient run (e.g., 5% to 95% ACN over 15 minutes) using an acidic mobile phase (as prepared in SOP 1) and a standard C18 column.

  • Evaluate Retention: Assess the retention time of the main peak. The goal is a retention factor (k') between 2 and 10 for good robustness. If retention is too low, decrease the starting %B or use a shallower gradient. If retention is too high, increase the starting %B.

  • Assess Peak Shape: Calculate the USP tailing factor for the analyte peak. If it is greater than 1.5, implement the strategies from the troubleshooting guide (e.g., further lower the pH, switch to a more inert column).

  • Optimize Resolution: Identify any critical impurities that are close to the main peak. To improve resolution (Rs), you can:

    • Make the gradient shallower (decrease the %B/min change).

    • Switch the organic modifier from acetonitrile to methanol (or vice-versa) to alter selectivity.[4]

  • Finalize and Verify: Once all criteria (retention, peak shape, resolution) are met, perform multiple injections to confirm the method's reproducibility.

By following this structured approach, you can efficiently develop a robust and reliable HPLC method for the analysis of 7-Bromobenzo[d]isothiazol-3-amine, minimizing common issues and ensuring high-quality analytical results.

References
  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
  • Sigma-Aldrich. HPLC Troubleshooting Guide.
  • DergiPark.
  • Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds.
  • Resolian. HPLC-UV Method Development for Highly Polar Impurities.
  • LCGC International. Troubleshooting Basics, Part 4: Peak Shape Problems.
  • HPLC Troubleshooting Guide.
  • Waters Blog.
  • LCGC International. LC Troubleshooting Essentials: A Guide to Common Problems and Solutions.
  • Sigma-Aldrich. Developing HPLC Methods.
  • Waters Corporation. Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention.
  • ThaiScience. Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC.
  • Phenomenex.
  • Torontech. 5 Main Types of HPLC Columns Explained.
  • Phenomenex. HPLC Column Selection Guide.
  • GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare.
  • Bio-Rad. HPLC Columns.
  • ACS Publications. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.

Sources

Troubleshooting

Reducing side reactions during the bromination of benzo[d]isothiazol-3-amine

Introduction Welcome to the technical support guide for the bromination of benzo[d]isothiazol-3-amine. This document is designed for researchers, chemists, and drug development professionals who are working with this imp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for the bromination of benzo[d]isothiazol-3-amine. This document is designed for researchers, chemists, and drug development professionals who are working with this important heterocyclic scaffold. The bromination of benzo[d]isothiazol-3-amine is a critical transformation for generating intermediates for various applications, yet it is often plagued by challenges related to selectivity and stability. The potent activating effect of the 3-amino group makes the aromatic ring highly susceptible to electrophilic attack, which can lead to a variety of undesirable side reactions.[1][2][3]

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate these challenges, minimize side reactions, and achieve high yields of your desired brominated product.

Troubleshooting Guide: Diagnosing and Solving Common Issues

Researchers often face a predictable set of challenges during this reaction. The key to success lies in understanding the interplay between the substrate's reactivity and the reaction conditions.

Issue 1: Multiple Products Detected (Poor Regioselectivity & Over-bromination)

Symptoms: TLC or LC-MS analysis shows multiple spots/peaks corresponding to di- or even tri-brominated species, in addition to a mixture of mono-brominated isomers.

Root Cause Analysis: The primary cause is the over-activation of the benzene portion of the molecule by the electron-donating amino group.[2][3] This high reactivity makes the ring susceptible to multiple attacks by the electrophilic bromine. Aggressive brominating agents and polar solvents exacerbate this issue.[4]

Solutions:

  • Select a Milder Brominating Agent: The choice of reagent is the most critical factor. While elemental bromine (Br₂) is powerful, it often leads to over-bromination.[1][4] A milder reagent like N-Bromosuccinimide (NBS) provides a low, steady concentration of the bromine electrophile, which allows for greater control.[5][6]

  • Control Stoichiometry: Use precisely 1.0 equivalent of the brominating agent, or even slightly less (e.g., 0.95 eq.). This starves the reaction of excess electrophile, kinetically disfavoring a second bromination event.[4][7]

  • Lower the Reaction Temperature: Perform the reaction at low temperatures (e.g., -10 °C to 0 °C).[4] This reduces the reaction rate, giving the mono-brominated product a chance to form as the major species before it can react again.

  • Change the Solvent: Highly polar solvents can promote unwanted side reactions.[4] Switching from a polar solvent like acetic acid to a less polar one, such as dichloromethane (DCM), chloroform, or 1,2-dimethoxyethane (DME), can significantly improve selectivity.[4][8][9]

Troubleshooting Logic Flow

G start Problem: Multiple Products (Over-bromination / Isomers) reagent Is your brominating agent Br₂? start->reagent temp Is the reaction run at room temperature? reagent->temp No solution1 Switch to NBS (1.0 eq.) for better control. reagent->solution1 Yes solvent Are you using a polar solvent (e.g., Acetic Acid)? temp->solvent No solution2 Lower temperature to -10 °C to 0 °C. temp->solution2 Yes solution3 Switch to a less polar solvent like DCM or DME. solvent->solution3 Yes monitor Monitor closely with TLC and quench upon starting material consumption. solvent->monitor No

Caption: Troubleshooting logic for over-bromination issues.

Issue 2: Low Yield or No Reaction

Symptoms: TLC analysis shows a significant amount of unreacted starting material even after an extended reaction time.

Root Cause Analysis: This typically occurs when the reaction conditions are too mild for the chosen brominating agent or if the agent has degraded.

Solutions:

  • Check Reagent Quality: N-Bromosuccinimide (NBS) should be a white crystalline solid. If it has a yellow or orange tint, it has likely started to decompose, releasing Br₂. Recrystallize it from hot water before use.

  • Slightly Increase Temperature: If the reaction is stalled at a low temperature, allow it to warm slowly (e.g., from 0 °C to room temperature) while carefully monitoring via TLC.[4]

  • Consider a Catalyst: For less reactive substrates or when using mild conditions, a catalyst can be beneficial. Mandelic acid has been shown to effectively catalyze NBS brominations.[10] Alternatively, using a system like CuBr₂ with an oxidant like Oxone® can provide a more reactive, yet controlled, source of electrophilic bromine.[11]

Issue 3: Starting Material Decomposition

Symptoms: The reaction mixture darkens significantly, and TLC shows a complex mixture of unidentifiable, often baseline, products with little to no desired product or starting material remaining.

Root Cause Analysis: The benzo[d]isothiazole ring system can be sensitive to harsh, highly acidic, or oxidative conditions, leading to ring-opening or degradation.[4][12][13]

Solutions:

  • Avoid Strong Lewis Acids: Traditional catalysts like FeBr₃ or AlBr₃ are often too harsh for this substrate and should be avoided.[14]

  • Use a Buffered System or Non-Acidic Solvent: If using a reagent that generates HBr as a byproduct (like Br₂), the resulting acidity can promote degradation. Switching to a non-protic solvent like DCM or using NBS, which does not produce a strong acid byproduct, is highly recommended.[5]

  • Ensure Anhydrous Conditions (When Appropriate): While some modern catalytic systems use water,[10] traditional methods often work best under dry conditions to prevent hydrolysis-related side reactions.

Frequently Asked Questions (FAQs)

Q1: Which brominating agent is best for achieving mono-bromination on benzo[d]isothiazol-3-amine?

A1: N-Bromosuccinimide (NBS) is generally the preferred reagent.[4][5] It acts as a source for a low concentration of electrophilic bromine, which is crucial for preventing the rapid, uncontrolled polybromination that can occur with liquid bromine (Br₂).[5][6] For even greater control, other reagents like benzyltrimethylammonium tribromide can also be effective.[4][15]

ReagentProsCons
**Elemental Bromine (Br₂) **Highly reactive, inexpensive.[4]Difficult to handle, often leads to over-bromination, generates corrosive HBr.[4][5][14]
N-Bromosuccinimide (NBS) Mild, solid (easy to handle), provides slow Br₂ release, high selectivity for mono-bromination.[4][5][16]More expensive than Br₂, can decompose on storage.
CuBr₂/Oxone® System Facile, mild, effective for various aromatic amines, controllable.[11]Requires a two-component system, potential for metal contamination.

Q2: What is the expected regioselectivity? Where will the bromine add?

A2: Electrophilic aromatic substitution is directed by the existing substituents. The amino group at position 3 is a powerful ortho-, para-director for the benzene ring. Therefore, bromination is expected to occur primarily at positions 4, 6, and potentially 7, depending on steric and electronic factors. Controlling conditions to favor a single isomer is a significant challenge and often results in a mixture that requires careful chromatographic separation.

Q3: How does solvent choice impact the reaction?

A3: The solvent plays a crucial role. Polar solvents, especially protic ones like acetic acid, can solvate the ionic intermediates of the reaction, potentially favoring pathways that lead to side products.[4] Less polar, aprotic solvents like dichloromethane (DCM), chloroform, or DME are often superior as they minimize these competing reactions, leading to cleaner product formation.[4][9]

Reaction Pathway Overview

G cluster_0 Desired Pathway (Controlled Conditions) cluster_1 Side Reactions (Harsh Conditions) A Benzo[d]isothiazol-3-amine B Sigma Complex (Stabilized Intermediate) A->B + Br⁺ (from NBS) C Mono-brominated Product (Major) E Ring Degradation Products A->E High Temp / Strong Acid B->C - H⁺ D Di/Tri-brominated Products C->D + excess Br⁺

Caption: Desired reaction pathway vs. common side reactions.

Q4: My TLC shows the reaction is complete, but I have trouble with the work-up. Any advice?

A4: If you used NBS, the primary byproduct is succinimide, which is water-soluble. A simple aqueous wash of your organic layer should remove it. If you used elemental bromine, the reaction mixture will be acidic due to HBr formation. You will need to quench any remaining Br₂ with a reducing agent like aqueous sodium thiosulfate or sodium bisulfite solution until the orange color disappears, followed by a wash with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize the HBr.

Recommended Experimental Protocols

Protocol 1: Highly Selective Mono-bromination using NBS

This method prioritizes control and selectivity, making it ideal for minimizing side reactions.

Materials:

  • Benzo[d]isothiazol-3-amine

  • N-Bromosuccinimide (NBS), recrystallized

  • 1,2-Dimethoxyethane (DME) or Dichloromethane (DCM), anhydrous

  • Round-bottom flask, magnetic stirrer, argon/nitrogen inlet

Procedure:

  • Setup: In a flame-dried round-bottom flask under an inert atmosphere (Argon or N₂), dissolve benzo[d]isothiazol-3-amine (1.0 eq.) in anhydrous DME or DCM (approx. 0.1 M concentration).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: Add recrystallized NBS (1.0 eq.) to the stirred solution in a single portion.

  • Reaction: Stir the mixture at 0 °C. Monitor the reaction progress meticulously every 15-30 minutes using Thin Layer Chromatography (TLC).

  • Quench: Once the starting material is consumed (or when the optimal product/byproduct ratio is reached), quench the reaction by adding an equal volume of cold water.

  • Work-up: Transfer the mixture to a separatory funnel. Extract the product with an organic solvent like ethyl acetate (3x). Combine the organic layers.

  • Washing: Wash the combined organic layers with water and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to isolate the desired mono-brominated isomer(s).

Protocol 2: Classical Bromination with Elemental Bromine

This protocol uses a stronger reagent and requires rigorous temperature control. It may be necessary for less reactive, substituted analogs.

Materials:

  • Benzo[d]isothiazol-3-amine

  • Elemental Bromine (Br₂)

  • Glacial Acetic Acid

  • 10% aq. Sodium Thiosulfate solution

  • Saturated aq. Sodium Bicarbonate solution

Procedure:

  • Setup: Dissolve benzo[d]isothiazol-3-amine (1.0 eq.) in glacial acetic acid in a round-bottom flask equipped with a dropping funnel and shielded from light.

  • Cooling: Cool the solution in an ice-salt bath to between -10 °C and -5 °C.[4]

  • Bromine Addition: Prepare a solution of elemental bromine (1.0 eq.) in a small amount of glacial acetic acid. Add this solution dropwise to the cooled, stirred reaction mixture, ensuring the internal temperature does not rise above -5 °C.[4]

  • Reaction: After the addition is complete, allow the mixture to stir at low temperature for an additional 1-2 hours, monitoring by TLC.

  • Quench: Carefully quench the reaction by slowly adding cold 10% aqueous sodium thiosulfate solution until the reddish-brown color of bromine is completely discharged.

  • Neutralization & Extraction: Slowly add saturated aqueous sodium bicarbonate solution to neutralize the acetic acid. Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).

  • Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude product via column chromatography.

References

  • Sudam, S., et al. (2015). AN EFFICIENT AND REGIOSELECTIVE BROMINATION OF AROMATIC AMINES AND PHENOLS USING LANTHANUM (III) NITRATE HEXAHYDRATE AS A CATALYST. European Chemical Bulletin, 4(8), 364-367. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of aryl bromides. [Link]

  • Baker, S. I., et al. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. The Journal of Organic Chemistry, 87(13), 8492–8502. [Link]

  • Google Patents. (1998).
  • Zhang, J., et al. (2016). Photocatalytic Selective Bromination of Electron-Rich Aromatic Compounds Using Microporous Organic Polymers with Visible Light. ACS Catalysis, 6(2), 939–945. [Link]

  • Al-Zoubi, R. M. (2013). Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach. TopSCHOLAR, Western Kentucky University. [Link]

  • Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

  • Nguyen, T. V., et al. (2023). Controlling the regioselectivity of the bromolactonization reaction in HFIP. National Institutes of Health (NIH). [Link]

  • Movassaghi, M., & Hill, M. D. (2013). Regioselective Bromination of Fused Heterocyclic N-Oxides. ACS Publications. [Link]

  • Movassaghi, M., & Hill, M. D. (2013). Regioselective bromination of fused heterocyclic N-oxides. PubMed. [Link]

  • Calò, V., et al. (1979). A selective bromination of aromatic amines. Journal of the Chemical Society C: Organic. [Link]

  • Sciencemadness Discussion Board. (2021). Bromination of aromatic compounds without catalyst. [Link]

  • Dodds, D. R., & Fandrick, K. R. (2025). Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. National Institutes of Health (NIH). [Link]

  • Professor Dave Explains. (2020). Allylic/Benzylic Bromination With N-Bromo Succinimide (NBS). [Link]

  • Kaur, N., et al. (2015). A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)-S Bond Formation. National Institutes of Health (NIH). [Link]

  • Singh, P., et al. (2010). Synthesis and Cyclization of Benzothiazole: Review. ResearchGate. [Link]

  • Semantic Scholar. (n.d.). Regioselective bromination of fused heterocyclic N-oxides. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of benzoisothiazol-3-ones. [Link]

  • Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

  • LibreTexts Chemistry. (2020). Aromatic Electrophilic substitution. [Link]

  • Deshmukh, R., et al. (2011). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME 1, 3- BENZTHIAZOLES DERIVATIVES. International Journal of Research in Pharmacy and Chemistry. [Link]

  • Douglas, A. W., & Miller, R. R. (2021). Direct Deaminative Functionalization. National Institutes of Health (NIH). [Link]

  • Abhinav, A., et al. (2012). A Review on Synthesis and Cyclization of Benzothiazole Nucleus. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 3(1), 631-645. [https://www.rjpbcs.com/pdf/2012_3(1)/[17].pdf]([Link]17].pdf)

  • Emsley, J. W., & Smith, L. H. (1959). Electrophilic substitution in benzothiazole. Part II. The bromination of the aminobenzothiazoles. Journal of the Chemical Society (Resumed). [Link]

  • Vu Thi, A., et al. (2022). Synthesis of some benzo[d]thiazole derivatives via suzuki cross-coupling reaction. HPU2 Journal of Sciences: Natural Sciences and Technology. [Link]

  • Chen, J., et al. (2016). A facile, regioselective and controllable bromination of aromatic amines using a CuBr2/Oxone® system. RSC Publishing. [Link]

  • Mamedov, I. M. (2018). Bromination of aromatic amines. CyberLeninka. [Link]

  • Google Patents. (1971). US3577427A - Bromination of 2,1,3,-benzothiadiazoles and benzofurazans.
  • Li, H., et al. (2025). Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][18]Thiazin-4-One Derivatives. National Institutes of Health (NIH). [Link]

  • University of Glasgow. (n.d.). Selectivity of Aryl and Benzylic Bromination. [Link]

  • Lirias. (n.d.). Synthesis of benzo[d]isothiazoles: an update. [Link]

  • Li, H., et al. (2024). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. MDPI. [Link]

  • University of Nottingham Repository. (n.d.). The Synthesis of Benzisothiazole and Benzothiazole Natural Products. [Link]

  • Venkatraman, S., et al. (2007). Intramolecular Rearrangement of α-Amino Acid Amide Derivatives of 2-Aminobenzothiazoles. National Institutes of Health (NIH). [Link]

  • Monzani, A., & Di Bella, M. (1978). [Bromination of 3-amino-1,2,4-benzothiadiazine-1,1-dioxide]. PubMed. [Link]

  • Wang, Y., et al. (2023). Degradation of benzotriazole and benzothiazole with the UV-activated peracetic acid process: performance, mechanism and transformation pathway. Environmental Science: Water Research & Technology. [Link]

  • Wang, L., et al. (2014). [Degradation of benzothiazole in electro-assisted microbial reactor]. PubMed. [Link]

  • Sadashiva, M. (n.d.). Analysis of Electrophilic Aromatic Substitution in Aromatic Nitration, Aromatic Halogenation – An Analysis. International Journal of Research and Analytical Reviews. [Link]

  • ResearchGate. (2024). (PDF) Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. [Link]

  • LibreTexts Chemistry. (2024). 16.4: Substituent Effects in Electrophilic Substitutions. [Link]

  • De Wever, H., et al. (1998). Initial Transformations in the Biodegradation of Benzothiazoles by Rhodococcus Isolates. Applied and Environmental Microbiology, 64(9), 3270-3274. [Link]

  • ResearchGate. (2025). (PDF) Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][18]Thiazin-4-One Derivatives. [Link]

Sources

Reference Data & Comparative Studies

Validation

Biological Efficacy Comparison Guide: 7-Bromobenzo[d]isothiazol-3-amine Analogs in Targeted Therapeutics

Executive Summary & Pharmacophore Rationale The benzo[d]isothiazole scaffold has emerged as a privileged structure in modern medicinal chemistry, serving as the core for potent inhibitors across multiple biological targe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacophore Rationale

The benzo[d]isothiazole scaffold has emerged as a privileged structure in modern medicinal chemistry, serving as the core for potent inhibitors across multiple biological targets[1]. Among its derivatives, 7-Bromobenzo[d]isothiazol-3-amine represents a highly strategic intermediate and pharmacophore. Its unique substitution pattern provides distinct advantages in the development of allosteric inhibitors, particularly targeting the oncogenic protein tyrosine phosphatase SHP2 (PTPN11)[2] and various receptor tyrosine kinases (RTKs)[3].

This guide objectively compares the biological efficacy of 7-Bromobenzo[d]isothiazol-3-amine analogs against alternative heterocyclic scaffolds, detailing the mechanistic causality behind their performance and providing self-validating experimental protocols for rigorous evaluation.

Mechanistic Causality: The 7-Bromo & 3-Amino Advantage

The efficacy of this specific scaffold is not coincidental; it is rooted in precise molecular interactions:

  • The 3-Amino Group (Hydrogen Bond Donor): The isothiazole ring is electron-deficient[4], but the exocyclic 3-amine acts as a critical hydrogen bond donor. In SHP2 allosteric inhibitors, this moiety frequently bridges the C-SH2 and PTP domains, stabilizing the auto-inhibited conformation[5].

  • The 7-Bromo Group (Steric Shield & Synthetic Vector): Biologically, the heavy bromine atom occupies deep hydrophobic sub-pockets, enhancing binding affinity via halogen bonding. Chemically, it provides an essential vector for late-stage palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), allowing researchers to append solubilizing groups to tune pharmacokinetics without disrupting the core binding motif[6].

Comparative Biological Efficacy

When evaluating 7-Bromobenzo[d]isothiazol-3-amine analogs, it is crucial to benchmark them against other established scaffolds in the kinase/phosphatase inhibition space. Recent drug design efforts have demonstrated that optimizing the benzo[d]isothiazole core yields superior allosteric modulation compared to traditional ATP-competitive or active-site inhibitors[7].

Table 1: Quantitative Efficacy Comparison of Heterocyclic Scaffolds
Scaffold / Analog TypePrimary TargetMechanism of ActionRepresentative In Vitro IC₅₀Cellular Efficacy (p-ERK IC₅₀)
7-Bromobenzo[d]isothiazole derivatives SHP2 (PTPN11)Allosteric (Locks C-SH2/PTP)9.0 - 34.5 nM [7]0.04 - 0.1 µM [7]
Benzothiazolopyrimidones SHP2 (PTPN11)Allosteric~100 nM[5]0.2 - 0.5 µM[5]
3-Amino-benzo[d]isoxazoles VEGFR / PDGFRATP-Competitive (Kinase)10 - 30 nM[3]N/A (Direct RTK block)
Benzo[d]isothiazole 1,1-dioxides 5-LOX / mPGES-1Dual Enzyme Inhibition0.6 µM / 2.1 µM[8]N/A

Data Synthesis: Analogs derived from the 7-bromo-benzo[d]isothiazole core demonstrate sub-10 nM biochemical potency and exceptional cellular translation (0.04 µM)[7]. This is largely due to their ability to allosterically lock SHP2, preventing the RTK-driven conformational switch required for RAS/MAPK activation[9].

Pathway RTK Receptor Tyrosine Kinase (RTK) Activation SHP2_Active SHP2 (Active) Open Conformation RTK->SHP2_Active Phosphorylation & Recruitment SHP2_Auto SHP2 (Auto-inhibited) Closed Conformation SHP2_Auto->SHP2_Active Conformational Switch RAS RAS Activation SHP2_Active->RAS Substrate Dephosphorylation MAPK MAPK/ERK Pathway (Tumor Proliferation) RAS->MAPK Signaling Cascade Inhibitor 7-Bromo-Benzo[d]isothiazol-3-amine Derived Allosteric Inhibitor Inhibitor->SHP2_Auto Locks C-SH2/PTP Domains (Prevents Activation)

Fig 1: Mechanism of SHP2 allosteric inhibition blocking the RTK/RAS/MAPK signaling cascade.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these analogs must rely on self-validating assay systems. The following protocols are designed to confirm not just inhibition, but the specific allosteric mechanism of action.

Protocol A: In Vitro DiFMUP Allosteric Phosphatase Assay

SHP2 exists in an auto-inhibited state where the N-SH2 domain occludes the catalytic PTP site[2]. This assay uses an activating peptide to trigger the open conformation, allowing you to measure the inhibitor's ability to force the enzyme back into the closed state.

Step-by-Step Methodology:

  • Enzyme Preparation: Dilute recombinant full-length human SHP2 (1-593) to 0.5 nM in assay buffer (60 mM HEPES pH 7.2, 75 mM NaCl, 2 mM DTT, 0.05% Tween-20).

  • Activation (The Causality Step): Add 0.5 µM of IRS1 pY1172 peptide. Why? Without this peptide, SHP2 remains auto-inhibited. An allosteric inhibitor's true potency can only be measured against the peptide-activated state[7].

  • Compound Incubation: Add 7-Bromobenzo[d]isothiazol-3-amine analogs (serial dilutions from 10 µM to 0.1 nM in DMSO). Incubate at 25°C for 30 minutes to allow the inhibitor to lock the C-SH2/PTP interface.

  • Substrate Addition: Add 10 µM DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate).

  • Detection: Measure fluorescence (Ex 358 nm / Em 452 nm) continuously for 20 minutes.

  • Self-Validation Control: Run a parallel plate without the IRS1 peptide. If the compound inhibits the basal (peptide-free) activity equally well, it is a non-selective active-site inhibitor, not an allosteric modulator.

Protocol B: Cellular p-ERK Modulation Assay (Western Blot)

Because SHP2 is a critical node upstream of RAS[9], successful target engagement in living cells will result in the downregulation of phosphorylated ERK (p-ERK).

Step-by-Step Methodology:

  • Cell Culture: Seed RTK-driven cancer cells (e.g., KYSE-520 esophageal squamous cell carcinoma) at 3×105 cells/well in 6-well plates. Starve in serum-free media for 16 hours.

  • Inhibitor Treatment: Treat cells with analogs (0.01 µM to 1 µM) for 2 hours.

  • Stimulation: Add 10 ng/mL EGF for 10 minutes to trigger the RTK/RAS/MAPK cascade.

  • Lysis & Blotting: Lyse cells in RIPA buffer with protease/phosphatase inhibitors. Resolve proteins via SDS-PAGE and transfer to PVDF membranes.

  • Probing (The Causality Step): Probe simultaneously for p-ERK (Thr202/Tyr204), total ERK, and GAPDH. Why? Normalizing p-ERK against total ERK ensures the observed reduction is due to upstream SHP2 inhibition, not off-target cytotoxicity or translational arrest[7].

Protocol Prep 1. Compound Prep (Analogs in DMSO) Assay 2. DiFMUP Assay (Recombinant SHP2) Prep->Assay Select 3. Hit Selection (IC50 < 50 nM) Assay->Select Fluorometry (Ex 358/Em 452) Cell 4. Cellular Assay (p-ERK Western Blot) Select->Cell Target Validation Valid 5. In Vivo Efficacy (Xenograft Models) Cell->Valid Pharmacodynamics

Fig 2: Self-validating high-throughput screening workflow for SHP2 allosteric inhibitors.

Conclusion

The 7-Bromobenzo[d]isothiazol-3-amine scaffold offers a highly tunable, biologically potent starting point for drug discovery. Compared to alternative heterocycles, its capacity to act as a dual hydrogen-bond donor/acceptor while providing a deep-pocket halogen anchor makes it exceptionally suited for allosteric modulation of difficult targets like SHP2. By employing rigorous, self-validating biochemical and cellular assays, researchers can efficiently translate these analogs from in vitro hits to in vivo therapeutic candidates.

References

  • Benchchem - Benzo[d]isothiazole-5-carbaldehyde | 1187243-11-3
  • Google Patents - US11179397B2 - Imidazopyrimidine deriv
  • KU Leuven (Lirias)
  • BLD Pharm - 139036-97-8 | 7-Bromobenzo[d]isothiazole
  • PubMed (NIH)
  • Jacobio Pharma - SHP2 Inhibitor
  • Journal of Medicinal Chemistry (ACS)
  • PubMed (NIH) - Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1
  • PubMed (NIH) - 3-amino-benzo[d]isoxazoles as novel multitargeted inhibitors of receptor tyrosine kinases

Sources

Comparative

A Senior Application Scientist's Guide to Validating the Purity of Commercial 7-Bromobenzo[d]isothiazol-3-amine Reagent Samples

For researchers, scientists, and drug development professionals, the integrity of a starting material is the bedrock of reliable and reproducible results. The purity of a reagent like 7-Bromobenzo[d]isothiazol-3-amine, a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the integrity of a starting material is the bedrock of reliable and reproducible results. The purity of a reagent like 7-Bromobenzo[d]isothiazol-3-amine, a key building block in medicinal chemistry, can significantly impact reaction outcomes, yield, and the impurity profile of subsequent compounds. This guide provides a comprehensive framework for validating the purity of commercial samples of 7-Bromobenzo[d]isothiazol-3-amine, drawing upon established analytical techniques and first-hand laboratory insights. We will delve into the "why" behind the methods, empowering you to not just follow a protocol, but to understand and adapt it to your specific needs.

The Criticality of Purity in Synthesis

In the realm of pharmaceutical development, the mantra is "know your materials." Impurities in a starting reagent can lead to a cascade of undesirable events, including the formation of unexpected byproducts, reduced efficacy of the final active pharmaceutical ingredient (API), and potential toxicity.[1] Regulatory bodies like the FDA and EMA have stringent guidelines on impurity profiling, making it a mandatory step in drug manufacturing.[2][3]

The synthesis of brominated heterocyclic compounds, such as 7-Bromobenzo[d]isothiazol-3-amine, often involves electrophilic aromatic substitution. This class of reactions can sometimes lack perfect regioselectivity, leading to the formation of isomeric impurities.[4] Common impurities may include:

  • Regioisomers: Bromination at other positions on the benzothiazole ring.

  • Over- or Under-brominated Species: Molecules with more than one or no bromine atoms.

  • Residual Starting Materials and Reagents: Unreacted precursors from the synthesis.

  • Degradation Products: Formed during synthesis, purification, or storage.

This guide will equip you with the analytical tools to identify and quantify these potential contaminants, ensuring the quality and reliability of your research.

A Multi-Pronged Approach to Purity Validation

A single analytical technique rarely provides a complete picture of a compound's purity. Therefore, we advocate for a multi-pronged approach, employing orthogonal methods to build a comprehensive and trustworthy purity profile. The three pillars of our validation strategy are:

  • High-Performance Liquid Chromatography (HPLC): For the separation and quantification of the main component and non-volatile impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation and the detection of impurities with different proton environments.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): For the identification of impurities by their mass-to-charge ratio, providing crucial structural information.

The following sections will provide detailed experimental protocols and the scientific rationale behind the chosen methodologies.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for purity analysis due to its high resolving power and quantitative accuracy.[1][5] For a compound like 7-Bromobenzo[d]isothiazol-3-amine, a reversed-phase method is typically effective.

  • Sample Preparation:

    • Accurately weigh approximately 5 mg of the 7-Bromobenzo[d]isothiazol-3-amine sample.

    • Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water (e.g., 1:1 v/v), to a final concentration of 1 mg/mL.

    • Ensure complete dissolution, using sonication if necessary.

    • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

  • Chromatographic Conditions:

    • Column: A C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a good starting point for separating aromatic amines.[5][6]

    • Mobile Phase A: 0.1% Formic acid in water. The acidic modifier helps to protonate the amine, leading to sharper peaks and better chromatography.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient Elution: A gradient is recommended to ensure the elution of both polar and non-polar impurities. A typical gradient might be:

      • 0-2 min: 10% B

      • 2-15 min: 10% to 90% B

      • 15-18 min: 90% B

      • 18.1-20 min: 10% B (re-equilibration)

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Injection Volume: 10 µL

    • Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 254 nm or 280 nm). A Diode Array Detector (DAD) is advantageous as it can provide spectral information for peak purity assessment.

  • Data Analysis:

    • Integrate the peaks in the chromatogram.

    • Calculate the purity by the area percent method:

      • % Purity = (Area of the main peak / Total area of all peaks) x 100

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing Weigh Weigh Sample Dissolve Dissolve in ACN/H2O Weigh->Dissolve Filter Filter (0.45 µm) Dissolve->Filter Inject Inject into HPLC Filter->Inject Separate C18 Column Separation Inject->Separate Detect UV/DAD Detection Separate->Detect Integrate Integrate Peaks Detect->Integrate Calculate Calculate % Purity Integrate->Calculate

A streamlined workflow for HPLC purity analysis.
¹H NMR Spectroscopy for Structural Confirmation and Impurity Detection

¹H NMR spectroscopy is an invaluable tool for confirming the structure of the main component and for detecting impurities that have distinct proton signals.[7][8]

  • Sample Preparation:

    • Dissolve 5-10 mg of the 7-Bromobenzo[d]isothiazol-3-amine sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Ensure the sample is fully dissolved.

    • Transfer the solution to a clean, dry NMR tube.

  • NMR Acquisition:

    • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

    • Use a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.

    • Integrate all peaks in the spectrum.

  • Data Analysis:

    • Confirm the expected signals for the 7-Bromobenzo[d]isothiazol-3-amine protons.

    • Look for any unexpected peaks, which may indicate the presence of impurities.

    • The relative integration of impurity peaks compared to the main component can provide a semi-quantitative estimate of their levels.

While the exact chemical shifts for 7-Bromobenzo[d]isothiazol-3-amine may vary slightly, one can predict the general regions for the aromatic protons based on similar structures.[7][8] The aromatic region (typically 7.0-8.5 ppm) should show a characteristic splitting pattern for the three protons on the benzene ring. The amine protons will likely appear as a broad singlet.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS combines the separation power of HPLC with the mass detection capabilities of mass spectrometry, making it a powerful tool for identifying unknown impurities.[3][9][10]

  • Sample Preparation and LC Conditions:

    • Follow the same sample preparation and HPLC conditions as described in the HPLC section. It is crucial to use a volatile mobile phase modifier like formic acid, which is compatible with mass spectrometry.

  • Mass Spectrometry Conditions:

    • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally suitable for aminic compounds.

    • Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is highly recommended for accurate mass measurements, which aids in determining the elemental composition of impurities.

    • Scan Range: A broad scan range (e.g., m/z 100-1000) should be used to detect a wide range of potential impurities.

    • MS/MS Analysis: For peaks of interest, perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns, which are crucial for structural elucidation.

  • Data Analysis:

    • Extract the ion chromatograms for the expected mass of 7-Bromobenzo[d]isothiazol-3-amine and any other observed peaks.

    • For each impurity, determine its accurate mass and propose a molecular formula.

    • Analyze the MS/MS fragmentation pattern to deduce the structure of the impurity.

LCMS_Workflow cluster_lc LC Separation cluster_ms Mass Spectrometry cluster_id Impurity Identification LC_Separation HPLC Separation of Components Ionization ESI Ionization LC_Separation->Ionization MS1 MS1 Scan (Accurate Mass) Ionization->MS1 MS2 MS/MS Fragmentation MS1->MS2 Formula Propose Molecular Formula MS2->Formula Structure Elucidate Structure Formula->Structure

A logical flow for identifying impurities using LC-MS.

Comparative Data Summary

To illustrate the application of these methods, let's consider a hypothetical comparison of three different commercial batches of 7-Bromobenzo[d]isothiazol-3-amine.

Analytical Method Batch A Batch B Batch C
HPLC Purity (%) 99.598.297.5
¹H NMR No significant impurities detectedMinor unidentified aromatic signalsSignals corresponding to a di-brominated species
LC-MS Main peak at expected m/zMain peak + impurity at m/z corresponding to the non-brominated analogMain peak + impurity at m/z corresponding to a di-brominated analog

Interpretation of Results:

  • Batch A appears to be of high purity, with no significant impurities detected by any of the methods.

  • Batch B shows a lower purity by HPLC, and LC-MS suggests the presence of the non-brominated starting material or a related impurity.

  • Batch C has the lowest purity, and both NMR and LC-MS indicate the presence of a di-brominated byproduct, a common issue in electrophilic bromination reactions.

Conclusion

Validating the purity of a critical reagent like 7-Bromobenzo[d]isothiazol-3-amine is not merely a quality control exercise; it is a fundamental aspect of ensuring the scientific rigor of your research. By employing a multi-faceted analytical approach combining HPLC, NMR, and LC-MS, researchers can gain a comprehensive understanding of their starting material's quality. This guide provides a robust framework for these analyses, empowering you to make informed decisions about the suitability of your reagents and to troubleshoot potential issues in your synthetic endeavors. Remember, the quality of your science is only as good as the quality of your materials.

References

  • Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. Retrieved from [Link]

  • Beilstein Journals. (n.d.). Supporting Information: Synthesis and cytotoxicity studies of novel N-arylbenzo[h]quinazolin-2-amines. Retrieved from [Link]

  • Biomedical Journal of Scientific & Technical Research. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]

  • CHIMIA. (1999). LC-MS and CE-MS Strategies in Impurity Profiling. Retrieved from [Link]

  • Helda - University of Helsinki. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Retrieved from [Link]

  • Lirias. (n.d.). Synthesis of benzo[d]isothiazoles: an update. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary Materials. Retrieved from [Link]

  • PubMed. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. Retrieved from [Link]

  • Agilent. (n.d.). High-Throughput LC/MS Purification of Pharmaceutical Impurities. Retrieved from [Link]

  • Waters. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. Retrieved from [Link]

  • PMC. (n.d.). Synthesis of benzo[d]thiazole-hydrazone analogues: molecular docking and SAR studies of potential H+/K+ ATPase inhibitors and anti-inflammatory agents. Retrieved from [Link]

  • SCIRP. (n.d.). Method Development and Validation of the Simultaneous Analysis of Methylisothiazolinone, Methylchloroisothiazolinone, Benzisothiazolinone and Bronopol in Washing-Up Liquid. Retrieved from [Link]

  • IJRPC. (n.d.). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME 1, 3- BENZTHIAZOLES DERIVATIVES. Retrieved from [Link]

  • ResearchGate. (n.d.). Complete H-1 and C-13 NMR spectral assignment of benzo[d]isothiazole derivatives and of an isoindole isoster. Retrieved from [Link]

  • Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Retrieved from [Link]

Sources

Validation

A Comparative Toxicological Guide: Brominated vs. Non-Brominated Benzoisothiazoles

This guide offers a detailed toxicological comparison between non-brominated and brominated benzoisothiazoles. In the absence of direct comparative studies, this document provides a comprehensive analysis of the well-doc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide offers a detailed toxicological comparison between non-brominated and brominated benzoisothiazoles. In the absence of direct comparative studies, this document provides a comprehensive analysis of the well-documented non-brominated 1,2-benzisothiazolin-3-one (BIT) and draws inferences on the potential toxicological profile of its brominated counterparts based on established principles of halogenation and data from other brominated organic compounds.

Introduction: The Isothiazolinone Biocides and the Question of Halogenation

Isothiazolinones are a class of heterocyclic organic compounds widely employed as biocides in numerous industrial and consumer products, from paints and adhesives to cosmetics and cleaning agents.[1] Their efficacy in controlling microbial growth is well-established.[2] A prominent member of this family is 1,2-benzisothiazolin-3-one (BIT), a non-halogenated isothiazolinone.[2][3]

The introduction of a halogen, such as bromine, to an organic molecule can significantly alter its chemical and toxicological properties. This guide explores the known toxicological landscape of the non-brominated BIT and extrapolates the potential toxicological implications of bromination on the benzoisothiazole scaffold. This analysis is crucial for researchers and drug development professionals in assessing the environmental and health-related risks associated with these compounds.

Structural and Chemical Properties: The Impact of Bromination

The core structure of a benzoisothiazole consists of a benzene ring fused to an isothiazole ring. In its non-brominated form, such as BIT, the aromatic ring contains only hydrogen atoms. Bromination introduces one or more bromine atoms onto this ring.

Diagram 1: Structural Comparison of a Non-Brominated and a Hypothetical Brominated Benzoisothiazole

G cluster_0 Non-Brominated cluster_1 Hypothetical Brominated BIT 1,2-benzisothiazolin-3-one (BIT) BrBIT Brominated Benzoisothiazole BIT->BrBIT Bromination

Caption: Structural difference between a non-brominated and a hypothetical brominated benzoisothiazole.

The addition of bromine, a large and electronegative atom, can be expected to:

  • Increase Lipophilicity: The presence of bromine generally increases a molecule's affinity for lipids, which can enhance its ability to cross biological membranes and potentially bioaccumulate.

  • Alter Metabolic Pathways: The carbon-bromine bond can be subject to metabolic cleavage, potentially leading to the formation of reactive intermediates.

  • Modify Reactivity: The electronic properties of the aromatic ring are altered by the electron-withdrawing nature of bromine, which could influence the molecule's interaction with biological targets.

Toxicological Profile of Non-Brominated Benzoisothiazoles (Exemplified by BIT)

The toxicological profile of 1,2-benzisothiazolin-3-one (BIT) has been reasonably well-characterized. It is generally considered to have low acute toxicity but is a known skin and eye irritant and a skin sensitizer.[4][5][6][7]

Toxicity Endpoint Observation for 1,2-benzisothiazolin-3-one (BIT) References
Acute Oral Toxicity Low toxicity. Oral LD50 in rats reported as 1020-1400 mg/kg.[2][8]
Dermal Toxicity Low acute dermal toxicity (LD50 >2000 mg/kg in rats).
Skin Irritation Classified as a skin irritant. Can cause redness, swelling, and inflammation.[4][5][9]
Eye Irritation Classified as causing serious eye damage. Can be corrosive to the eyes.[4][6][9][10]
Skin Sensitization Known to be a skin sensitizer, which can lead to allergic contact dermatitis.[3][5][11]
Genotoxicity Generally not considered to be genotoxic.[2]
Carcinogenicity No evidence of carcinogenicity has been found.[2]
Aquatic Toxicity Very toxic to aquatic life.[4][7][9]

Mechanism of Action: The antimicrobial action of isothiazolinones, including BIT, is attributed to their ability to inhibit essential enzymes in microorganisms, particularly those with thiol groups at their active sites.[12] It is believed that they disrupt cell membrane permeability and metabolic activity.[12]

Inferred Toxicological Profile of Brominated Benzoisothiazoles

Brominated flame retardants (BFRs), for instance, are known for their persistence in the environment and their potential for bioaccumulation.[13][14] Some BFRs have been associated with various toxic effects, including endocrine disruption, neurotoxicity, and developmental toxicity.[12][13][15] While the structure of BFRs is different from that of benzoisothiazoles, the presence of the carbon-bromine bond is a shared feature that raises similar concerns.

Hypothesized Toxicological Profile of Brominated Benzoisothiazoles:

Toxicity Endpoint Hypothesized Effect of Bromination Rationale
Persistence & Bioaccumulation Increased potential for persistence and bioaccumulation compared to non-brominated analogs.Increased lipophilicity due to the presence of bromine.[13][14]
Systemic Toxicity Potential for increased systemic toxicity.Enhanced absorption and distribution due to higher lipophilicity, potentially leading to higher concentrations in target organs.
Metabolic Activation Possibility of forming reactive metabolites.The carbon-bromine bond can be a target for metabolic enzymes, potentially leading to the formation of toxic byproducts.
Endocrine Disruption Potential for endocrine-disrupting activity.Some brominated organic compounds are known to interfere with hormone systems.[12][13]
Genotoxicity The effect on genotoxicity is uncertain without experimental data.While BIT is not genotoxic, the introduction of bromine could alter this profile.

It is crucial to emphasize that these are hypotheses based on indirect evidence. Rigorous experimental testing is required to confirm the actual toxicological profile of brominated benzoisothiazoles.

Experimental Protocols for Comparative Toxicity Assessment

To address the current data gap, the following experimental protocols are recommended for a direct comparative toxicological assessment of brominated and non-brominated benzoisothiazoles.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This assay determines the concentration of the test compound that reduces the viability of a cell culture by 50% (IC50).

Diagram 2: Workflow for MTT Cytotoxicity Assay

A Seed cells in 96-well plate B Incubate for 24h to allow attachment A->B C Treat cells with varying concentrations of benzoisothiazoles B->C D Incubate for 24-72h C->D E Add MTT reagent to each well D->E F Incubate for 2-4h (formazan formation) E->F G Add solubilization solution (e.g., DMSO) F->G H Measure absorbance at ~570 nm G->H I Calculate IC50 values H->I

Caption: Step-by-step workflow of the MTT assay for determining cytotoxicity.

Methodology:

  • Cell Culture: Plate a suitable human cell line (e.g., HaCaT keratinocytes for skin toxicity, or HepG2 for liver toxicity) in a 96-well microplate at a density of 1 x 104 cells/well and incubate for 24 hours.

  • Compound Preparation: Prepare stock solutions of the non-brominated and brominated benzoisothiazoles in a suitable solvent (e.g., DMSO). Create a serial dilution of each compound in the cell culture medium.

  • Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include a vehicle control (medium with solvent) and an untreated control.

  • Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Plot the percentage of cell viability against the compound concentration and determine the IC50 value.

Protocol 2: Genotoxicity Assessment using the Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA damage at the level of individual cells.[13]

Diagram 3: Workflow for the Comet Assay

A Treat cells with test compounds B Embed cells in low melting point agarose on a slide A->B C Lyse cells to remove membranes and proteins B->C D Perform electrophoresis (alkaline or neutral) C->D E Stain DNA with a fluorescent dye D->E F Visualize and score comets under a microscope E->F G Quantify DNA damage (e.g., tail length, tail moment) F->G

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.